Carboxyrhodamine 110 DBCO

Core Science & Biosynthesis

Bioorthogonal Precision: A Technical Guide to Carboxyrhodamine 110 DBCO in Copper-Free Click Chemistry

Executive Summary

In the rapidly advancing fields of live-cell imaging, targeted drug delivery, and bioconjugation, the demand for highly specific, non-toxic labeling methodologies is paramount. Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)—a copper-free variant of click chemistry—has revolutionized in vivo and in vitro labeling by eliminating the cytotoxic effects associated with traditional copper-catalyzed reactions.

This technical whitepaper provides an in-depth analysis of Carboxyrhodamine 110 DBCO (CR110-DBCO) , a premier green-fluorescent probe designed for SPAAC. By synthesizing photophysical data, mechanistic causality, and self-validating experimental protocols, this guide serves as a comprehensive resource for researchers and drug development professionals seeking to implement robust bioorthogonal labeling systems.

Mechanistic Foundations & Causality

The efficacy of CR110-DBCO lies in the synergistic pairing of its fluorophore core and its reactive cyclooctyne moiety. Understanding the causality behind these structural choices is critical for experimental design.

The Fluorophore: Carboxyrhodamine 110 (CR110)

CR110 is a non-sulfonated derivative of the widely used Alexa Fluor® 488 (1[1]). While traditional dyes like FITC suffer from rapid photobleaching and pH sensitivity, CR110 provides exceptional photostability and its fluorescence remains highly insensitive to pH fluctuations between 4.0 and 9.0 (2[2]). This makes it an ideal candidate for long-term live-cell imaging and tracking internalized biotherapeutics through acidic endosomal pathways.

The Reactive Moiety: Dibenzocyclooctyne (DBCO)

Traditional click chemistry (CuAAC) requires a Cu(I) catalyst, which generates reactive oxygen species (ROS) that degrade proteins, shear DNA, and induce cell death. DBCO circumvents this via SPAAC. The massive ring strain embedded within the eight-membered cyclooctyne ring (~18 kcal/mol) lowers the activation energy required for cycloaddition. Consequently, DBCO reacts spontaneously and exclusively with azide-tagged molecules under mild, physiological conditions to form a stable triazole linkage (3[3]).

Quantitative Data: Photophysical & Chemical Properties

Proper experimental design requires precise knowledge of the probe's physical constraints. Table 1 summarizes the critical parameters of CR110-DBCO.

Table 1: Key Properties of Carboxyrhodamine 110 DBCO

Property	Value / Characteristic	Experimental Implication
Excitation Maximum ( λex​ )	501 nm	Optimally excited by standard 488 nm Argon-ion lasers (4[4]).
Emission Maximum ( λem​ )	526 nm	Emits in the green spectrum; compatible with FITC/GFP filter sets.
Extinction Coefficient ( ε )	74,000 L·mol⁻¹·cm⁻¹	High brightness, enabling the detection of low-abundance targets (5[5]).
Molecular Weight	~880 g/mol (PEG4 variant)	The PEG4 linker enhances aqueous solubility and prevents aggregation.
Solubility	DMSO, DMF	Must be reconstituted in anhydrous organic solvents before aqueous dilution.
Storage	-20°C, Desiccated	Protect from moisture to prevent hydration of the strained alkyne bond (6[6]).

Workflows & Logical Relationships

The bioorthogonal nature of SPAAC allows it to be deployed in highly complex biological mixtures. The diagrams below map the logical flow of the SPAAC reaction and the step-by-step conjugation workflow.

Copper-free SPAAC reaction between an azide-tagged biomolecule and CR110-DBCO.

Workflow for in vitro antibody labeling using CR110-DBCO and validation steps.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. The following methodologies detail the exact steps, the underlying causality, and the validation checkpoints required for success.

Protocol A: Live-Cell Metabolic Glycan Labeling

This protocol leverages metabolic glycoengineering to introduce azide groups onto cell surface glycans, followed by CR110-DBCO detection (7[7]).

• Metabolic Incorporation : Incubate mammalian cells (e.g., Jurkat, MC38) in culture medium supplemented with 50 µM tetraacetylated N-azidoacetyl-D-mannosamine (Ac₄ManNAz) for 48–72 hours at 37°C.

  • Causality: The acetyl groups render the sugar membrane-permeable. Once inside, intracellular esterases cleave the acetyl groups, and the cell's natural biosynthetic machinery incorporates the azido-sugar into cell-surface sialic acids.

• Washing : Wash cells 3× with D-PBS containing 1% FBS.

  • Causality: FBS provides a blocking effect, reducing non-specific hydrophobic interactions between the cell membrane and the DBCO probe.

• SPAAC Labeling : Prepare a 5 mM stock of CR110-DBCO in anhydrous DMSO. Dilute to a final concentration of 10–20 µM in D-PBS (1% FBS). Incubate cells in the dark for 30–60 minutes at room temperature.

  • Causality: Keeping DMSO concentration below 1% in the final cell suspension prevents solvent-induced cytotoxicity.

• Validation Checkpoint : Perform Flow Cytometry (Ex: 488 nm laser, Em: 530/30 filter).

  • Self-Validation: Always include a negative control (cells grown without Ac₄ManNAz but treated with CR110-DBCO). A successful experiment will show a >100-fold shift in mean fluorescence intensity (MFI) exclusively in the Ac₄ManNAz-treated population.

Protocol B: In Vitro Antibody Conjugation

For tracking biologics or creating fluorescent antibody-drug conjugates (ADCs) (8[8]).

• Mandatory Buffer Exchange : Dialyze the azide-modified antibody against standard PBS (pH 7.4).

  • Causality: Commercial antibodies often contain Sodium Azide ( NaN3​ ) as a preservative. NaN3​ is a competitive inhibitor that will rapidly react with CR110-DBCO, completely quenching the labeling reaction (6[6]).

• Conjugation : Mix the azide-functionalized antibody (1–5 mg/mL) with a 2- to 4-fold molar excess of CR110-DBCO. Ensure the final DMSO concentration does not exceed 10-20% to prevent protein denaturation.

• Incubation : Agitate mildly for 2 hours at room temperature, or overnight at 4°C.

• Purification : Remove unreacted fluorophore using a spin desalting column (e.g., Zeba Spin, 7K MWCO).

• Validation Checkpoint : Measure UV-Vis absorbance at 280 nm (Protein) and 501 nm (CR110).

  • Self-Validation: Calculate the Degree of Labeling (DOL) using the extinction coefficient of CR110 (74,000 M⁻¹cm⁻¹) and a correction factor for the dye's absorbance at 280 nm. Run the conjugate on an SDS-PAGE gel and image under a fluorescence scanner to confirm that the fluorescent signal is covalently bound to the heavy/light chains and not migrating as free dye.

Applications in Drug Development & Diagnostics

The unique properties of CR110-DBCO make it highly valuable across several translational applications:

• Antibody-Drug Conjugate (ADC) Tracking : By dual-labeling an antibody with a therapeutic payload and CR110-DBCO, pharmacokinetic parameters and cellular internalization rates can be tracked via high-content screening.

• Immunostimulant Targeting : Researchers have successfully utilized DBCO-fluorophores to visualize the coupling of immunostimulants to live tumor cells, proving that targeted therapies can remain localized on the cell surface for several days to activate dendritic cells (7[7]).

• Oligonucleotide Labeling : Azide-modified DNA/RNA aptamers can be rapidly labeled with CR110-DBCO post-synthesis, avoiding the harsh conditions of standard phosphoramidite dye coupling.

References

• Jena Bioscience . DBCO-PEG4-5/6-Carboxyrhodamine 110 Data Sheet. Available at:[Link]

• Interchim . Classic fluorescent dyes conjugated to Alkyne and DBCO – for Click chemistry. Available at: [Link]

• ACS Publications . Coupling of Immunostimulants to Live Cells through Metabolic Glycoengineering and Bioorthogonal Click Chemistry. Available at:[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. interchim.fr [interchim.fr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DBCO-PEG4-5/6-Carboxyrhodamine 110, DBCO-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. broadpharm.com [broadpharm.com]

Carboxyrhodamine 110 DBCO: Photophysical Profiling and Copper-Free Click Chemistry Workflows

Executive Summary

In the rapidly evolving landscape of bioorthogonal chemistry, the demand for highly stable, biocompatible fluorophores has driven the widespread adoption of Carboxyrhodamine 110 (CR110) conjugated to dibenzylcyclooctyne (DBCO). As a Senior Application Scientist, I routinely guide research teams away from legacy dyes like FITC toward CR110-DBCO for live-cell imaging and sensitive bioconjugation. This technical guide deconstructs the photophysical properties of CR110-DBCO, explains the mechanistic advantages of its click chemistry, and provides a self-validating protocol for live-cell surface labeling.

Photophysical Properties: Excitation and Emission

CR110 is the non-sulfonated analog of the widely used Alexa Fluor® 488 dye, offering exceptional brightness and photostability 1. It is optimally excited by the 488 nm argon-ion laser line, possessing an excitation maximum at ~501 nm and an emission maximum at ~523–526 nm 1.

Causality in Dye Selection: Why choose CR110 over other green fluorophores? The primary driver is environmental stability. FITC suffers from rapid photobleaching and severe fluorescence quenching in acidic environments (below pH 7). While Alexa Fluor 488 is highly stable, it can degrade under alkaline conditions 2. Conversely, CR110—due to its robust rhodamine core—is completely insensitive to pH fluctuations between 4 and 9 3. This makes it exceptionally reliable for tracking internalized receptors through the acidic endosomal pathway or performing conjugations in diverse buffer systems.

Quantitative Data Summaries

Table 1: Photophysical and Chemical Properties of CR110-DBCO

Property	Value
Excitation Maximum	501 nm
Emission Maximum	523 – 526 nm
Extinction Coefficient	74,000 M⁻¹ cm⁻¹
Laser Line Compatibility	488 nm (Argon-ion)
pH Stability Range	pH 4.0 – 9.0
Molecular Weight (Base DBCO)	880.96 g/mol

| Molecular Weight (PEG4-DBCO) | 879.95 g/mol |

Table 2: Spectral & Stability Comparison of Green Fluorophores

Fluorophore	Ex Max (nm)	Em Max (nm)	Photostability	pH Sensitivity
CR110	501	525	Excellent	Insensitive (pH 4–9)
Alexa Fluor 488	490	525	Excellent	Degrades in alkaline conditions

| FITC | 490 | 525 | Poor (Rapid bleaching) | Highly sensitive (< pH 7) |

Mechanistic Foundation: SPAAC and DBCO Chemistry

The integration of a DBCO moiety transforms CR110 into a powerful tool for Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Causality in Click Chemistry: Traditional click chemistry relies on copper(I) catalysts (CuAAC), which are highly cytotoxic and induce the generation of reactive oxygen species (ROS), leading to protein denaturation and cell death. DBCO circumvents this by utilizing the immense ring strain of the cyclooctyne to drive the cycloaddition with azides at room temperature, forming a stable triazole linkage without any catalyst 1.

Furthermore, many modern CR110-DBCO probes incorporate a PEG4 (polyethylene glycol) spacer 4. The causality here is twofold: the PEG4 linker increases the aqueous solubility of the hydrophobic rhodamine-DBCO complex and acts as a flexible spacer to reduce steric hindrance, maximizing the conjugation efficiency with target biomolecules 2.

Fig 1: Copper-free Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) using CR110-DBCO.

Experimental Protocol: Self-Validating Live-Cell Surface Labeling

CR110-DBCO is ideal for live-cell surface labeling of azide-tagged glycans or proteins. However, it is not recommended for intracellular staining of fixed and permeabilized cells due to high non-specific background binding of the hydrophobic DBCO group to intracellular lipid membranes 1.

System Validation Design: To ensure the protocol is self-validating, you must run a parallel negative control (cells cultured without the azide precursor). This isolates the true SPAAC fluorescence signal from any non-specific hydrophobic partitioning of the dye.

Step-by-Step Methodology

• Metabolic Labeling: Incubate target cells with 50 µM of an azide-modified sugar (e.g., Ac4ManNAz) for 48 hours.

  • Causality: The cellular machinery metabolizes and incorporates the unnatural sugar into surface glycoproteins, providing the necessary azide handle for the click reaction.

• Washing & Blocking: Wash cells 3x with ice-cold PBS containing 1% BSA.

  • Causality: BSA acts as a blocking agent to minimize non-specific binding of the hydrophobic DBCO moiety to the lipid bilayer.

• Probe Incubation: Stain cells with 5–10 µM CR110-DBCO in PBS (pH 7.4) for 30–60 minutes at room temperature or 4°C.

  • Causality: SPAAC does not require cytotoxic copper catalysts, allowing the reaction to proceed under mild physiological conditions without inducing oxidative stress 1.

• Post-Stain Wash and Imaging: Wash 3x with PBS. Image using a confocal microscope equipped with a 488 nm argon-ion laser line.

  • Causality: The 488 nm laser perfectly aligns with the 501 nm excitation maximum of CR110, ensuring optimal quantum yield and a high signal-to-noise ratio 2.

Fig 2: Self-validating live-cell surface labeling workflow utilizing CR110-DBCO.

References

• Vector Labs. "Carboxyrhodamine 110 DBCO". 1

• MedChemExpress. "Carboxyrhodamine 110-PEG4-DBCO | PROTAC Linkers". 4

• Biomol. "Product Data Sheet - 6-Carboxyrhodamine 110 NHS Ester". 3

• Jena Bioscience. "5/6-Carboxyrhodamine 110-PEG 3-Azide". 2

• Jena Bioscience. "DBCO-PEG 4 -5/6-Carboxyrhodamine 110". 5

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. jenabioscience.com [jenabioscience.com]
• 3. biomol.com [biomol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. DBCO-PEG4-5/6-Carboxyrhodamine 110, DBCO-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]

Mechanism and Application of SPAAC with Carboxyrhodamine 110 DBCO: A Technical Guide

Executive Summary

The advent of bioorthogonal chemistry has fundamentally transformed the landscape of molecular imaging, bioconjugation, and drug development. Among the premier techniques, Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) stands out for its ability to form stable covalent bonds in complex biological environments without the need for cytotoxic copper catalysts. This whitepaper provides an in-depth mechanistic analysis of SPAAC utilizing Carboxyrhodamine 110 DBCO (CR110-DBCO) . By synthesizing thermodynamic principles, photophysical data, and empirical kinetic variables, this guide equips researchers with the authoritative grounding necessary to design self-validating, high-efficiency labeling protocols.

The Bioorthogonal Mechanism of SPAAC

Thermodynamics and Ring Strain

The classical azide-alkyne Huisgen cycloaddition requires a Cu(I) catalyst to overcome the high activation energy of the reaction. SPAAC bypasses this requirement by utilizing the inherent thermodynamic instability of strained cyclooctynes. Dibenzocyclooctyne (DBCO) incorporates an alkyne within an eight-membered ring fused to two benzene rings. The sp²-hybridized carbon atoms of the benzene rings severely distort the optimal 180° bond angle of the alkyne, generating approximately 18 kcal/mol of ring strain.

When DBCO encounters an azide, this stored strain energy is released upon reaching the transition state, drastically lowering the activation energy ( Ea​ ) required for the cycloaddition. The result is an irreversible, spontaneous formation of a stable triazole linkage at physiological temperatures.

Caption: Logical flow of the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) mechanism using DBCO.

Kinetic Superiority of DBCO

The reactivity of cyclooctynes in SPAAC is quantified by their second-order rate constants ( k2​ ). For aliphatic azides—commonly introduced into biological systems via metabolic labeling—DBCO exhibits significantly faster reaction kinetics compared to other cyclooctynes like BCN (Bicyclo[6.1.0]nonyne)[1]. This rapid kinetic profile is critical when working with low-abundance targets on cell surfaces or within complex lysates, as it allows for shorter incubation times and minimizes off-target background noise.

Photophysics of Carboxyrhodamine 110 (CR110)

Selecting the correct fluorophore is as critical as the bioconjugation chemistry itself. Carboxyrhodamine 110 (often referred to as Rhodamine Green) is the non-sulfonated analog of Alexa Fluor 488[2]. While Fluorescein (FITC/FAM) is a common choice for the 488 nm laser line, it suffers from severe photobleaching and extreme pH sensitivity.

Causality in Probe Selection: When tracking internalized biomolecules (e.g., Antibody-Drug Conjugates or endocytosed surface receptors), the local environment drops from pH 7.4 to pH 4.5 within the endolysosomal pathway. FITC fluorescence quenches rapidly in acidic environments, leading to false-negative readouts. CR110 is entirely pH-insensitive between pH 4 and pH 10, ensuring that the quantitative fluorescence signal remains directly proportional to the target concentration regardless of subcellular localization[3].

Quantitative Data Summaries

To facilitate experimental design, the following tables summarize the critical kinetic and photophysical parameters governing CR110-DBCO SPAAC reactions.

Table 1: Comparative SPAAC Kinetics (Second-Order Rate Constants, k2​ )

Data highlights the superior reactivity of DBCO with aliphatic azides compared to BCN[1].

Cyclooctyne	Azide Partner	k2​ (M⁻¹s⁻¹)	Optimal Solvent / Condition
DBCO	Benzyl Azide (Aliphatic)	0.24 - 1.0	CH₃CN:H₂O / Aqueous
BCN	Benzyl Azide (Aliphatic)	0.06 - 0.15	DMSO / Aqueous
DBCO	Phenyl Azide (Aromatic)	0.033	CH₃CN:H₂O (3:1)
BCN	Phenyl Azide (Aromatic)	0.2	CH₃CN:H₂O (3:1)

Table 2: Buffer and pH Effects on DBCO SPAAC Kinetics

Recent kinetic studies reveal that buffer composition significantly impacts SPAAC efficiency[4].

Buffer System	pH	k2​ Range (M⁻¹s⁻¹)	Experimental Impact & Causality
PBS	7.0	0.32 – 0.85	Baseline. Phosphate ions slightly impede transition state stabilization.
HEPES	7.0	0.55 – 1.22	Accelerated. Preferred buffer for time-sensitive or low-concentration assays.
DMEM	~7.4	0.59 – 0.97	Moderate. Viable for direct live-cell labeling in media.
RPMI	~7.4	0.27 – 0.77	Inhibited. Amino acid/vitamin composition competitively interacts with probes.

Table 3: Photophysical Profile of Carboxyrhodamine 110 (CR110)

Data synthesized from established fluorophore characterizations[2],[3].

Property	Value	Clinical/Experimental Advantage
Excitation / Emission	~501 nm / 523 nm	Perfectly compatible with standard FITC/488 nm argon-ion laser lines.
Extinction Coefficient	>74,000 cm⁻¹M⁻¹	High brightness enables the detection of low-abundance cellular targets.
pH Sensitivity	Insensitive (pH 4 to 10)	Ensures stable fluorescence during endosomal/lysosomal internalization.
Photostability	Superior to FITC/FAM	Permits prolonged live-cell imaging and high-intensity z-stacking.

Experimental Methodology: Self-Validating Live-Cell Labeling

To ensure scientific integrity, every bioorthogonal protocol must function as a self-validating system. The following protocol details the metabolic labeling of cell surface glycans using Ac₄ManNAz (an azide-modified sugar) followed by SPAAC with CR110-DBCO[5],[6].

Caption: Step-by-step workflow for live-cell metabolic glycan labeling using CR110-DBCO.

Step-by-Step Protocol

Step 1: Metabolic Incorporation of Azide Handles

• Seed target cells in a 6-well plate and culture until 70% confluent.

• Supplement the culture media with 50 µM Ac₄ManNAz (Tetraacetylated N-azidoacetylmannosamine).

  • Causality: The acetyl groups increase cell permeability. Once inside, cytosolic esterases cleave the acetyl groups, allowing the azide-sugar to be incorporated into the glycocalyx as N-azidoacetyl sialic acid[6].

• Self-Validation Control: Maintain a parallel well treated with vehicle (DMSO) only. This "No-Azide" control establishes the baseline for non-specific DBCO binding.

• Incubate for 48 hours at 37°C, 5% CO₂.

Step 2: Preparation for SPAAC

• Wash cells 3× with ice-cold HEPES buffer (pH 7.4).

  • Causality: As demonstrated in Table 2, HEPES accelerates DBCO-SPAAC kinetics by up to 50% compared to PBS, ensuring maximum labeling efficiency during short incubation windows[4].

Step 3: CR110-DBCO Labeling

• Prepare a 20 µM solution of CR110-DBCO in HEPES buffer containing 1% BSA.

  • Causality: BSA acts as a blocking agent to prevent non-specific hydrophobic interactions between the DBCO moiety and the lipid bilayer.

• Add the CR110-DBCO solution to the cells and incubate in the dark for 30–60 minutes at 37°C.

  • Causality: DBCO reacts rapidly with aliphatic azides ( k2​ ~ 0.24 - 1.0 M⁻¹s⁻¹). Extending incubation beyond 60 minutes yields diminishing returns and increases background noise[1],[5].

Step 4: Quenching and Analysis

• Self-Validation Step: To prove the signal is strictly SPAAC-dependent, add a quenching agent (e.g., 1 mM free azide-PEG) to a subset of wells 5 minutes prior to washing. This competitively binds any unreacted DBCO.

• Wash cells 4× with HEPES buffer to remove unreacted CR110-DBCO.

• Analyze via Flow Cytometry (488 nm laser, 530/30 nm filter) or Confocal Microscopy. The specific signal is calculated as: (Fluorescence of Ac₄ManNAz cells) - (Fluorescence of No-Azide Control).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fluorescein, Oregon Green and Rhodamine Green Dyes—Section 1.5 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Carboxyrhodamine 110 DBCO: Properties and Applications in Bioorthogonal Labeling

Introduction: The Convergence of a Superior Fluorophore and a Bioorthogonal Handle

In the dynamic fields of chemical biology and drug development, the ability to precisely tag and visualize biomolecules within their native environments is paramount. This guide provides an in-depth exploration of Carboxyrhodamine 110 DBCO, a fluorescent probe that represents a powerful convergence of a high-performance fluorophore and a bioorthogonal reactive group.

Carboxyrhodamine 110 (CR110), the core fluorophore, is a bright and exceptionally photostable green-emitting dye.[1][2] Unlike many of its counterparts, such as fluorescein, CR110's fluorescence is remarkably stable across a wide physiological pH range (pH 4-9), making it a robust choice for live-cell imaging and other demanding applications.[2] Its high extinction coefficient and quantum yield contribute to its intense fluorescence, enabling sensitive detection.[]

The true power of this reagent, however, lies in its dibenzocyclooctyne (DBCO) moiety. The DBCO group is the cornerstone of copper-free "click chemistry," a type of Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[4] The inherent ring strain of the DBCO alkyne allows it to react spontaneously and with high specificity toward azide-functionalized molecules, forming a stable triazole linkage.[5] This reaction is bioorthogonal, meaning it proceeds efficiently within complex biological systems without interfering with native biochemical processes.[5] Crucially, it eliminates the need for a cytotoxic copper(I) catalyst, a significant limitation of traditional click chemistry (CuAAC) in living systems.[1]

This guide will delve into the core properties of Carboxyrhodamine 110 DBCO, provide a detailed, field-proven protocol for its use in protein labeling, and offer insights into the causality behind key experimental choices to ensure robust and reproducible results.

Core Properties of Carboxyrhodamine 110 DBCO

The utility of a fluorescent probe is defined by its photophysical and chemical characteristics. Carboxyrhodamine 110 DBCO exhibits a suite of properties that make it an excellent choice for a variety of bioconjugation applications.

Photophysical and Chemical Data

The key quantitative parameters of Carboxyrhodamine 110 DBCO are summarized below for easy reference. These values are critical for designing experiments, selecting appropriate instrumentation, and performing quantitative analysis.

Property	Value	Significance in Application
Excitation Maximum (λex)	~501 nm[6]	Optimal for excitation with the common 488 nm laser line found in most flow cytometers and fluorescence microscopes.
Emission Maximum (λem)	~523 nm[6]	Emits in the green portion of the spectrum, compatible with standard FITC/GFP filter sets.
Molar Extinction Coefficient (ε)	~74,000 M-1cm-1[6]	A high value indicates efficient photon absorption, contributing to the dye's brightness.
Fluorescence Quantum Yield (Φ)	~0.91*	Indicates a high probability that an absorbed photon will be re-emitted as fluorescence, a key factor in overall brightness.
Molecular Weight	~880 g/mol [6]	Essential for calculating molar quantities for labeling reactions.
Solubility	DMSO, DMF[6]	Readily dissolves in common organic solvents for the preparation of stock solutions.
Reactive Group	Dibenzocyclooctyne (DBCO)	Reacts specifically with azide groups via copper-free click chemistry (SPAAC).[1]
Storage Conditions	-20°C, Desiccated[6]	Proper storage is crucial to prevent degradation and hydrolysis of the DBCO moiety, ensuring its reactivity.

Note: Quantum yield is for the parent 5-Carboxyrhodamine 110 fluorophore and is a reliable indicator of the performance of the conjugated dye.

The Mechanism of Action: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

The specificity and efficiency of Carboxyrhodamine 110 DBCO labeling stem from the SPAAC reaction. This [3+2] cycloaddition is driven by the ~18 kcal/mol of ring strain within the DBCO molecule, which significantly lowers the activation energy for the reaction with an azide.[5] This allows the ligation to proceed rapidly at physiological temperatures and pH without any external catalyst.

Caption: The SPAAC reaction between Carboxyrhodamine 110 DBCO and an azide.

Experimental Protocol: Labeling of an Azide-Modified Protein

This section provides a robust, step-by-step protocol for the covalent labeling of a protein that has been pre-functionalized with an azide group. This protocol is designed to be a self-validating system, incorporating quality control steps to ensure successful conjugation.

Causality and Experimental Design Choices

• Molar Excess: A molar excess of the Carboxyrhodamine 110 DBCO dye is used to drive the reaction to completion, ensuring that a high percentage of the azide-modified protein becomes labeled.[7] A 3- to 10-fold excess is a common starting point; a lower excess may be used for precious reagents, while a higher excess can accelerate the reaction, but may require more rigorous purification.

• Buffer Selection: The reaction is performed in a non-nucleophilic buffer such as Phosphate-Buffered Saline (PBS). Critically, the buffer must be free of sodium azide, as this would compete with the azide-modified protein and quench the DBCO reagent.[8]

• Purification: Removal of unconjugated dye is essential for accurate downstream quantification and to prevent high background in imaging applications.[9] Size-exclusion chromatography (e.g., a desalting column) is highly effective for separating the much larger labeled protein from the small, unreacted dye molecules.

• Characterization: Calculating the Degree of Labeling (DOL) is a critical quality control step. It provides the average number of dye molecules per protein and is essential for experimental consistency.[10]

Step-by-Step Methodology

Caption: Experimental workflow for labeling an azide-modified protein.

Materials:

• Azide-modified protein in azide-free PBS, pH 7.4

• Carboxyrhodamine 110 DBCO (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4 (ensure it is azide-free)

• Spin desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO)

• UV-Vis Spectrophotometer and quartz cuvettes

Procedure:

• Reagent Preparation:

  • Protein Solution: Ensure your azide-modified protein is at a concentration between 1-5 mg/mL in azide-free PBS, pH 7.4. If the protein is in a different buffer, perform a buffer exchange using a desalting column.

  • Dye Stock Solution: Allow the vial of Carboxyrhodamine 110 DBCO to equilibrate to room temperature before opening to prevent moisture condensation.[8] Prepare a 1-10 mM stock solution in anhydrous DMSO. For example, add 114 µL of DMSO to 1 mg of dye (MW ~880) to make a 10 mM solution. Vortex briefly to ensure complete dissolution. This stock solution should be used immediately.

• SPAAC Ligation Reaction:

  • Calculate the volume of the dye stock solution needed to achieve a 3- to 10-fold molar excess relative to the moles of your azide-modified protein.

  • Add the calculated volume of Carboxyrhodamine 110 DBCO stock solution to the protein solution. Pipette gently to mix.

  • Incubate the reaction for 4-12 hours at room temperature or overnight (12-18 hours) at 4°C. Protect the reaction from light by wrapping the tube in aluminum foil or placing it in a dark drawer. For sensitive proteins, the 4°C incubation is recommended to maintain protein stability.[7]

• Purification of the Labeled Protein:

  • Remove the unreacted dye using a spin desalting column appropriate for your sample volume.

  • Prepare the column according to the manufacturer's instructions (typically involves centrifugation to remove storage buffer).

  • Carefully apply the entire reaction mixture to the center of the resin bed.

  • Centrifuge the column to collect the purified, labeled protein. The high molecular weight protein-dye conjugate will elute, while the small molecule dye will be retained in the resin.[11]

• Characterization and Quantification (Degree of Labeling):

  • Measure the absorbance of the purified conjugate solution at 280 nm (A280) and 501 nm (A501) using a spectrophotometer.

  • Calculate the concentration of the protein, correcting for the dye's absorbance at 280 nm. A correction factor (CF) for CR110 is approximately 0.20 (A280/A501).

    • Protein Conc. (M) = [A280 - (A501 x CF)] / εprotein

  • Calculate the concentration of the dye:

    • Dye Conc. (M) = A501 / εdye (where εdye is 74,000 M-1cm-1)

  • Calculate the Degree of Labeling (DOL):

    • DOL = Dye Conc. (M) / Protein Conc. (M)

  • An optimal DOL for antibodies is typically between 2 and 10.[12] A DOL that is too high can lead to fluorescence self-quenching and potential loss of protein function.[12]

• Storage:

  • Store the purified Carboxyrhodamine 110-labeled protein at 4°C for short-term use or at -20°C for long-term storage. Protect from light.

Conclusion and Field-Proven Insights

Carboxyrhodamine 110 DBCO stands out as a premier reagent for researchers requiring high-performance, specific, and biocompatible fluorescent labeling. Its superior photostability and pH insensitivity, inherited from the CR110 core, ensure reliable performance in challenging experimental contexts. The integration of the DBCO moiety provides access to the robust and versatile world of copper-free click chemistry, enabling the precise labeling of biomolecules in vitro and in vivo.

By following the detailed protocol and understanding the rationale behind each step, researchers can confidently generate high-quality fluorescent conjugates. The key to success lies in careful reagent handling, the use of appropriate azide-free buffers, and rigorous purification and characterization. This self-validating workflow ensures not only the success of a single experiment but also the reproducibility required for advancing scientific discovery.

References

• Keyence. (n.d.). Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images. Retrieved from [Link]

• G-Biosciences. (2015, November 10). How To Determine Degree of Protein Labeling. Retrieved from [Link]

• Abcam. (2019, January 30). Fluorescent microscopy troubleshooting: high background [Video]. YouTube. Retrieved from [Link]

• Zhang, X., et al. (2023). Influences of molecular structures on the spectral properties and photostability of rhodamine dyes. Dyes and Pigments, 215, 111295.
• Liu, Y., et al. (2024). Investigating the photophysical properties of rhodamines using a spectroscopic single-molecule fluorescence method. RSC Advances, 14(50), 36949-36957.

• Nanomicrospheres. (n.d.). Optimizing Your Experiment: A Comprehensive Guide to the DBCO Magnetic Beads Protocol. Retrieved from [Link]

• Plass, T., et al. (2015). Labeling proteins on live mammalian cells using click chemistry.

• Plass, T., et al. (2015). Labeling proteins on live mammalian cells using click chemistry. Nature Protocols, 10(4), 545-558. [Link]

• Click Chemistry Tools. (n.d.). Conjugation of antibodies with DBCO and downstream copper-free click chemistry reaction. Retrieved from [Link]

• Interchim. (n.d.). DBCO reagents for « Click Chemistry ». Retrieved from [Link]

• UCLA-DOE Institute for Genomics and Proteomics. (n.d.). Protocol for site-specific attachment of proteins containing p-AcF or p-AzF unnatural amino acids. Retrieved from [Link]

• Deal, P. E., et al. (2018). SPAAC Pulse-Chase: A Novel Click Chemistry-Based Method to Determine the Half-Life of Cellular Proteins. Frontiers in Chemistry, 6, 579.
• Senthilnathan, S., et al. (2018). Photocatalytic transformation of Rhodamine B to Rhodamine-110 – The mechanism revisited. Journal of Photochemistry and Photobiology A: Chemistry, 356, 323-331.
• Wang, Y., et al. (2024). Investigation of the Photocatalytic Performance, Mechanism, and Degradation Pathways of Rhodamine B with Bi2O3 Microrods under Visible-Light Irradiation.
• Hancock, S. L., et al. (2024). Novel approaches to label the surface of S. aureus with DBCO for click chemistry-mediated deposition of sensitive cargo. bioRxiv.
• D'Auria, S., et al. (2018). Fluorescence quantum yield ratios (η) of the labeled antibody to the fluorophore, and the excitation maxima wavelength.
• Gibadulin, N., et al. (2024). Click-linking: a cell-compatible protein crosslinking method based on click chemistry. bioRxiv.
• Birks, J. B. (1971). Fluorescence Quantum Yield Measurements. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 76A(4), 399–407.

• HORIBA. (n.d.). A Guide to Recording Fluorescence Quantum Yields. Retrieved from [Link]

• de Oliveira, G. L., et al. (2023). Fluorescence Quantum Yields and Lifetimes of Aqueous Natural Dye Extracted from Tradescantia pallida purpurea at Different Hydrogen Potentials. Photonics, 10(1), 58.

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Bioorthogonal Fluorophores: Photophysics and Application of Carboxyrhodamine 110 DBCO

Executive Summary

The development of highly sensitive, bioorthogonal fluorescent probes is a cornerstone of modern chemical biology and drug development. Among the arsenal of available fluorophores, Carboxyrhodamine 110 (CR110) coupled with a Dibenzocyclooctyne (DBCO) linker represents a gold standard for the site-specific labeling of azide-modified biomolecules.

This technical guide provides an in-depth analysis of the photophysical properties of CR110—specifically its extinction coefficient and quantum yield—and outlines self-validating experimental protocols for Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). By understanding the causality behind these photophysical metrics, researchers can optimize signal-to-noise ratios, prevent fluorophore quenching, and ensure rigorous quantitative imaging.

Photophysical Architecture of Carboxyrhodamine 110

Carboxyrhodamine 110 (often referred to by its commercial analog, Rhodamine Green) is a non-sulfonated, amine-reactive fluorescent dye[1]. Historically, Fluorescein Isothiocyanate (FITC) was the default choice for green-channel imaging; however, fluorescein suffers from severe photobleaching and pH-dependent fluorescence quenching below pH 7[1].

CR110 overcomes these limitations through its rigid, structurally tuned xanthene core. The absence of N-alkyl groups on its aniline nitrogens induces a hypsochromic shift, aligning its spectral properties closely with fluorescein while conferring exceptional photostability and complete pH-insensitivity between pH 4 and 9[1][2].

Quantitative Photophysical Data

A fluorophore's utility in single-molecule tracking or deep-tissue imaging is dictated by its Brightness , defined as the product of its molar extinction coefficient ( ϵ ) and fluorescence quantum yield ( Φ )[2].

Table 1: Photophysical Properties of CR110-DBCO

Property	Value	Causality / Impact on Assay Performance
Excitation Max ( λex​ )	496 nm	Perfectly aligns with standard 488 nm argon-ion lasers, maximizing photon absorption efficiency[3].
Emission Max ( λem​ )	520–522 nm	Provides a sharp emission peak in the green spectrum, minimizing bleed-through into red/far-red channels[3].
Extinction Coefficient ( ϵ )	76,000 M⁻¹cm⁻¹	High probability of photon absorption per molecule, allowing for lower labeling densities without sacrificing signal[1][3].
Quantum Yield ( Φ )	0.79	Highly efficient non-radiative decay suppression; 79% of absorbed photons are emitted as fluorescence[3].
Calculated Brightness	~60,040 M⁻¹cm⁻¹	Exceptional brightness ( ϵ×Φ ) enables the detection of low-abundance targets in complex biological matrices[2].

Mechanistic Insights: SPAAC and DBCO Conjugation

The integration of a DBCO moiety transforms CR110 into a bioorthogonal probe. Traditional Click Chemistry (CuAAC) requires copper(I) catalysts, which generate reactive oxygen species (ROS) that degrade proteins and are highly cytotoxic to live cells.

DBCO bypasses this via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) . The massive ring strain of the cyclooctyne ring lowers the activation energy required to react with an azide, driving the cycloaddition forward spontaneously at physiological pH without a catalyst[4].

Caption: SPAAC workflow for bioorthogonal labeling of azide-targets with CR110-DBCO.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each workflow contains built-in orthogonal readouts to immediately flag experimental artifacts such as non-specific binding, light scattering, or inner-filter effects.

Protocol 1: Bioorthogonal Labeling of Azide-Tagged Proteins

Objective: Covalently attach CR110-DBCO to an azide-modified protein and validate specificity.

• Preparation: Dissolve the azide-modified protein in PBS (pH 7.4) to a concentration of 1–5 mg/mL.

• Reagent Addition: Add a 5- to 10-fold molar excess of CR110-DBCO (dissolved in anhydrous DMSO).

  • Causality: A molar excess drives the reaction via pseudo-first-order kinetics, ensuring >95% conversion within a practical timeframe. DMSO must be kept below 5% (v/v) to prevent protein denaturation.

• Incubation: Incubate at room temperature for 2–4 hours in the dark.

• Purification: Remove unreacted dye using a size-exclusion desalting column (e.g., PD-10) equilibrated with PBS.

• Self-Validation (In-Gel Fluorescence): Run the purified conjugate alongside an azide-negative control protein on an SDS-PAGE gel. Before staining with Coomassie, scan the gel using a 488 nm laser[4].

  • Validation Logic: Specificity is confirmed only if the target band fluoresces while the azide-negative control remains entirely dark. The subsequent Coomassie stain acts as the loading control, proving that the absence of fluorescence in the control is not due to a lack of protein.

Protocol 2: Determination of Degree of Labeling (DoL)

Objective: Utilize the extinction coefficient to quantify the exact number of CR110 molecules per protein.

• Spectroscopy: Measure the absorbance of the purified conjugate at 280 nm ( A280​ ) and at the CR110 maximum of 496 nm ( A496​ ).

• Correction Factor Application: Fluorophores absorb slightly at 280 nm. For CR110, the correction factor ( CF280​ ) is typically ~0.11.

  • Calculate actual protein absorbance: Aprotein​=A280​−(A496​×0.11)

• DoL Calculation:

  • DoL=ϵCR110​×[Proteinmolar​]A496​​ (where ϵCR110​=76,000 M−1cm−1 )[3].

• Self-Validation (Scattering Check): Evaluate the absorbance baseline at 650 nm. If A650​ is > 0.05, the sample is aggregating and scattering light, which artificially inflates the apparent DoL. The system validates itself by requiring a flat baseline before accepting the ϵ -based calculation.

Protocol 3: Photophysical Quantification of Quantum Yield ( Φ )

Objective: Measure the quantum yield of the newly formed CR110-conjugate relative to a known standard.

• Standard Selection: Use Fluorescein in 0.1 M NaOH ( Φ=0.92 ) as the reference standard.

• Serial Dilution: Prepare 5 serial dilutions of both the CR110-conjugate and the reference standard in their respective buffers.

  • Causality: The maximum absorbance for any dilution must strictly remain below 0.1 OD . Above 0.1 OD, the "inner-filter effect" occurs, where the fluorophore re-absorbs its own emitted light, artificially depressing the calculated quantum yield.

• Integration: Excite samples at 488 nm and record the emission spectra (505–600 nm). Calculate the integrated fluorescence intensity (area under the curve) for each dilution.

• Plotting & Calculation: Plot Integrated Fluorescence (y-axis) vs. Absorbance (x-axis) for both the sample and the reference.

  • Φsample​=Φref​×(Sloperef​Slopesample​​)×(ηref2​ηsample2​​)

  • (Where η is the refractive index of the solvents).

• Self-Validation (Linearity Check): The protocol is self-validating through the R2 value of the plotted slopes. If R2<0.99 , concentration-dependent quenching or inner-filter effects have compromised the data, and the assay must be repeated at lower concentrations.

Caption: Self-validating workflow for determining Degree of Labeling and Quantum Yield.

Conclusion

Carboxyrhodamine 110 DBCO is a highly optimized tool for bioorthogonal chemistry. By leveraging its high extinction coefficient (76,000 M⁻¹cm⁻¹) and exceptional quantum yield (0.79), researchers can achieve brilliant, photostable labeling of complex biological systems. Adhering to the self-validating protocols outlined above ensures that the resulting photophysical data is both rigorously accurate and functionally reproducible in downstream drug development and imaging assays.

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Structure and molecular weight of Carboxyrhodamine 110 DBCO

Title: Bioorthogonal Fluorescence: An In-Depth Technical Guide to Carboxyrhodamine 110 DBCO

Executive Summary

For researchers and drug development professionals, the strategic selection of fluorescent probes is critical for preserving the biological integrity of live-cell assays. Carboxyrhodamine 110 DBCO (CR110 DBCO) has emerged as a premier heterobifunctional linker, merging the vibrant, photostable fluorescence of a non-sulfonated Alexa Fluor® 488 analog with the bioorthogonal reactivity of a dibenzocyclooctyne (DBCO) moiety. This whitepaper provides an authoritative analysis of its structural properties, mechanistic advantages, and self-validating experimental workflows.

Molecular Architecture and Physicochemical Properties

Carboxyrhodamine 110 DBCO is engineered to solve a specific problem: tracking azide-tagged biomolecules in environments where traditional catalysts are toxic.

• The Fluorophore Core: Carboxyrhodamine 110 is a highly photostable, green-fluorescent dye. Unlike standard fluorescein (FITC), CR110 is insensitive to pH fluctuations between pH 4 and 9, ensuring consistent signal intensity across varying intracellular or extracellular microenvironments.

• The Reactive Handle: The DBCO moiety is a strained alkyne that reacts specifically with azides. The incorporation of a PEG4 spacer in some variants (DBCO-PEG4-CR110) enhances aqueous solubility and extends the fluorophore away from the target, minimizing steric hindrance.

Table 1: Quantitative Physicochemical Profiling

Property	Value
Molecular Weight	880.96 g/mol (Standard)[1] / 879.95 g/mol (PEG4 Variant)[2]
Appearance	Red solid[1]
Excitation / Emission Max	501 nm / 523 nm (Standard)[1] to 526 nm (PEG4)[2]
Extinction Coefficient (ε)	74,000 cm⁻¹M⁻¹[1]
Solubility	DMSO, DMF[1]
Purity	>95% (HPLC)[1]

| Spectrally Similar Dyes | Alexa Fluor® 488, DyLight® 488, Fluorescein[1] |

Mechanistic Causality: The SPAAC Advantage

Traditional Click Chemistry relies on Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). However, Cu(I) catalysts generate reactive oxygen species (ROS) that induce oxidative stress, damage live cells, and quench fluorescent proteins like GFP.

CR110 DBCO bypasses this limitation via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) . The causality is thermodynamic: the DBCO ring is highly strained (yielding ∼18 kcal/mol of ring strain energy). This built-in energy lowers the activation barrier, driving a spontaneous, catalyst-free cycloaddition with azides at physiological temperatures[1].

Fig 1: SPAAC mechanism forming a stable triazole linkage without cytotoxic copper catalysts.

Self-Validating Experimental Workflows

To ensure scientific integrity, every bioorthogonal labeling protocol must be a self-validating system. The following protocol for live-cell surface glycan labeling incorporates strict internal controls to differentiate true bioorthogonal conjugation from non-specific dye absorption, as demonstrated in foundational metabolic glycoengineering studies by [3].

Protocol: Live-Cell Surface Glycan Labeling

System Validation Controls:

• Positive Test: Cells + Azide-Sugar + CR110 DBCO.

• Negative Control 1 (Specificity): Cells + Vehicle (No Sugar) + CR110 DBCO. (Validates that fluorescence strictly depends on the azide handle).

• Negative Control 2 (Autofluorescence): Cells + Vehicle + No Dye.

Step-by-Step Methodology:

• Metabolic Engineering: Incubate live cells with 50 µM of an azide-modified sugar (e.g., Ac4ManNAz) for 48–72 hours. Causality: The cellular machinery metabolizes the unnatural sugar, presenting azido groups on cell-surface glycoproteins.

• Stringent Washing: Wash cells three times with cold PBS containing 1% BSA. Causality: Failing to remove unincorporated extracellular azido-sugars will cause them to competitively react with the CR110 DBCO probe, drastically reducing the labeling efficiency of the actual cell surface.

• SPAAC Labeling: Resuspend cells in PBS containing 1–10 µM Carboxyrhodamine 110 DBCO. Incubate for 30–60 minutes at room temperature in the dark. Causality: The absence of copper preserves cell membrane integrity and viability during this incubation[1].

• Flow Cytometry Analysis: Wash three times to remove unreacted dye. Analyze using a 488 nm argon-ion laser (FITC channel).

Fig 2: Self-validating workflow for live-cell surface glycan labeling and flow cytometry.

Technical Limitations and Optimization Strategies

While CR110 DBCO is highly effective for live-cell surface labeling, application scientists must be aware of its structural limitations when designing assays.

The Hydrophobicity Challenge in Fixed Cells According to , CR110 DBCO is explicitly not suitable for staining intracellular components of fixed and permeabilized cells due to severe background fluorescence[1],[4].

• Causality: The DBCO moiety is inherently hydrophobic. When cells are fixed and permeabilized, the hydrophobic cores of intracellular proteins are denatured and exposed. DBCO non-specifically partitions into these hydrophobic pockets, creating a false-positive signal that cannot be washed away.

• Optimization Strategy: For intracellular targets in fixed microbial or mammalian cells, researchers should either utilize a highly PEGylated variant from suppliers like to increase hydrophilicity[2], or revert to CuAAC using a less hydrophobic terminal alkyne, provided that copper toxicity is no longer a factor post-fixation[5]. Additionally, ensuring buffers are strictly free of sodium azide (NaN₃)—a common preservative—is critical, as free azides will permanently quench the DBCO reagent.

References

• ACS Publications. "Coupling of Immunostimulants to Live Cells through Metabolic Glycoengineering and Bioorthogonal Click Chemistry". URL: [Link]

• Jena Bioscience. "DBCO-PEG4-5/6-Carboxyrhodamine 110". URL:[Link]

• National Institutes of Health (PMC). "In situ visualization of newly synthesized proteins in environmental microbes using amino acid tagging and click chemistry". URL:[Link]

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Bioorthogonal Precision: A Technical Guide to Copper-Free Click Chemistry Using Carboxyrhodamine 110 DBCO

As a Senior Application Scientist specializing in bioconjugation and molecular imaging, I frequently encounter researchers struggling with the delicate balance between labeling efficiency and cellular viability. For years, the gold standard for bioorthogonal labeling was the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). However, the requisite Cu(I) catalyst generates reactive oxygen species (ROS), which degrade biomolecules and induce severe cytotoxicity in live-cell models.

The paradigm shifted with the advent of Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). By leveraging the inherent ring strain of cyclooctynes, we can drive the cycloaddition reaction spontaneously at physiological temperatures without toxic metals. Among the arsenal of SPAAC reagents, Carboxyrhodamine 110 DBCO (CR110-DBCO) stands out as a premier green-fluorescent probe. This guide deconstructs the mechanistic logic, photophysical properties, and field-proven protocols for deploying CR110-DBCO in advanced research and drug development workflows.

The Mechanistic Logic of SPAAC

To understand why CR110-DBCO is so effective, we must examine the reaction kinetics. Traditional linear alkynes require a copper catalyst to overcome the activation energy barrier when reacting with azides. In contrast, the dibenzocyclooctyne (DBCO) moiety incorporates a triple bond within an eight-membered ring. The severe bond-angle deformation (~160° instead of the ideal 180° for alkynes) creates immense thermodynamic instability [1].

When DBCO encounters an azide-tagged biomolecule, the relief of this ring strain provides the driving force to form a stable 1,2,3-triazole linkage [2]. This reaction is highly bioorthogonal—meaning it does not cross-react with native biological functional groups like amines, thiols, or hydroxyls.

SPAAC bioorthogonal reaction pathway using CR110-DBCO.

Photophysical and Chemical Profiling

Carboxyrhodamine 110 is the non-sulfonated analog of the widely used Alexa Fluor® 488 dye [3]. It is highly photostable, pH-insensitive between pH 4 and 10, and optimally excited by the standard 488 nm argon-ion laser line.

Before designing an experiment, it is critical to understand the physical constraints of the probe. Because CR110-DBCO lacks the solubilizing sulfonate groups found in some other dyes, it is highly lipophilic. Causality Note: This lipophilicity means the probe is prone to non-specific hydrophobic interactions. It is explicitly not recommended for staining intracellular components of fixed and permeabilized cells due to unmanageable background fluorescence [4]. Instead, it excels in extracellular surface labeling and isolated bioconjugation.

Quantitative Specifications

Property	Specification
Fluorophore Core	5(6)-Carboxyrhodamine 110
Reactive Moiety	Dibenzocyclooctyne (DBCO)
Molecular Weight	880.96 g/mol
Excitation Maximum	~501 nm
Emission Maximum	~523 - 526 nm
Extinction Coefficient	74,000 L·mol⁻¹·cm⁻¹
Solubility	DMSO, DMF
Purity	>95% (HPLC)

(Data synthesized from[4] and [5])

Self-Validating Protocol: Live-Cell Surface Glycan Labeling

To ensure scientific integrity, a protocol cannot merely be a list of steps; it must be a self-validating system. The following methodology for labeling surface sialoglycans incorporates built-in controls to distinguish true bioorthogonal ligation from non-specific hydrophobic trapping.

Reagents Required

• Metabolic Precursor: Tetraacetylated N-azidoacetylmannosamine (Ac₄ManNAz)

• Fluorescent Probe: CR110-DBCO (10 mM stock in anhydrous DMSO)

• Buffer: PBS containing 1% Bovine Serum Albumin (BSA)

Step-by-Step Methodology

Step 1: Metabolic Incorporation (Azide Functionalization)

• Action: Seed cells in a 6-well plate. Treat the experimental group with 50 µM Ac₄ManNAz for 48 hours.

• Validation Control: Treat a parallel control group with the vehicle (DMSO) only. This azide-free control is mandatory to establish the baseline of non-specific DBCO binding.

• Causality: The acetyl groups allow the Ac₄ManNAz to passively diffuse across the cell membrane. Once inside, intracellular esterases cleave the acetyl groups, and the cell's biosynthetic machinery incorporates the azido-sugar into surface sialoglycans [6].

Step 2: Blocking and Washing

• Action: Wash cells gently 3 times with ice-cold PBS containing 1% BSA.

• Causality: DBCO is a bulky, hydrophobic moiety. Without a blocking agent, it will intercalate into the lipid bilayer. BSA acts as a competitive sink, heavily reducing non-specific membrane binding.

Step 3: SPAAC Ligation

• Action: Dilute the CR110-DBCO stock to a final concentration of 10–20 µM in PBS + 1% BSA. Incubate the live cells with this solution for 30–60 minutes at 37°C in the dark.

• Causality: Unlike CuAAC, SPAAC requires no cytotoxic copper or reducing agents (like ascorbate), preserving the physiological state of the live cells [7].

Step 4: Post-Ligation Clearance and Imaging

• Action: Wash the cells 3 times with PBS to remove unreacted probe. Image immediately using a fluorescence microscope equipped with a standard FITC/Alexa 488 filter set (Ex: 488 nm, Em: 525 nm).

• System Validation: If the azide-free control exhibits high fluorescence, your washing stringency is too low, or the probe concentration is too high. True signal is validated only by the differential fluorescence between the Ac₄ManNAz-treated cells and the control.

Self-validating workflow for live-cell glycan labeling via CR110-DBCO.

Applications in Drug Development and In Vivo Imaging

The utility of CR110-DBCO extends far beyond basic cell culture. In the realm of drug development, SPAAC is a critical tool for synthesizing Antibody-Drug Conjugates (ADCs) and tracking nanoparticle delivery systems.

Because the DBCO-azide reaction is entirely orthogonal to biological systems, researchers can utilize pre-targeting strategies. For instance, an azide-modified targeting antibody can be administered in vivo and allowed to accumulate at a tumor site while clearing from systemic circulation. Subsequently, a highly fluorescent DBCO-probe (like CR110-DBCO or its near-infrared counterparts) is injected. The probe covalently clicks to the antibody directly at the tumor site, drastically improving the signal-to-noise ratio for dynamic in vivo imaging [7]. Furthermore, because SPAAC avoids the generation of hydroxyl radicals associated with copper catalysts, it preserves the bioactivity of redox-vulnerable payloads like exosomes and sensitive protein therapeutics[8].

References

• Jena Bioscience. "DBCO-PEG4-5/6-Carboxyrhodamine 110 Product Information." Jena Bioscience GmbH. URL: [Link]

• Baskin, J. M., et al. (2007). "Copper-free click chemistry for dynamic in vivo imaging." Proceedings of the National Academy of Sciences (PNAS), 104(43), 16793-16797. URL:[Link]

• Jiang, H., et al. (2023). "A Short Review of Research Progress on the Synthesis Approaches of Aza-Dibenzocyclooctyne Derivatives." Molecules (MDPI), 28(9), 3715. URL:[Link]

• Yoon, H. Y., et al. (2019). "Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo." Biomaterials Science (NIH/PMC). URL:[Link]

• Glen Research. "Glen Report: Product Review DBCO - Click and Copper-free Click Chemistry." URL:[Link]

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Unlocking Bioorthogonal Precision: A Technical Guide to Carboxyrhodamine 110 DBCO Chemical Stability and Reactivity

Introduction to Next-Generation Bioorthogonal Labeling

In the landscape of bioconjugation, achieving high-fidelity labeling without perturbing native biological systems is the ultimate objective. Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)—commonly known as copper-free click chemistry—has revolutionized this space by eliminating the need for cytotoxic copper(I) catalysts[1].

Carboxyrhodamine 110 DBCO (CR110-DBCO) represents a premier reagent in this domain. By coupling the exceptional photostability of the Rhodamine Green fluorophore with the rapid reaction kinetics of a dibenzocyclooctyne (DBCO) moiety, this probe allows for the precise, stable, and bioorthogonal tracking of azide-tagged biomolecules[2]. This whitepaper dissects the chemical stability, kinetic reactivity, and practical application of CR110-DBCO, providing a self-validating framework for experimental design.

Photophysical Superiority and Chemical Stability of Carboxyrhodamine 110

When designing long-term imaging or rigorous purification workflows, the intrinsic stability of the fluorophore is just as critical as the conjugation chemistry. Carboxyrhodamine 110 (often referred to as Rhodamine Green) is the non-sulfonated analog of Alexa Fluor® 488[3].

While Alexa Fluor 488 is a standard in the industry, it is highly susceptible to degradation under alkaline conditions[4]. In stark contrast, CR110 is structurally robust and its fluorescence remains completely insensitive to pH fluctuations between pH 4 and pH 10[3]. This makes CR110-DBCO an ideal candidate for protocols that require harsh washing steps, variable pH environments, or prolonged live-cell tracking where intracellular pH may fluctuate.

Table 1: Photophysical Comparison of Green Fluorophores

Fluorophore	Ex/Em Max (nm)	Extinction Coefficient (M⁻¹cm⁻¹)	pH Stability	Photostability
Carboxyrhodamine 110	501 / 525	74,000	Excellent (pH 4–10)	High
Alexa Fluor® 488	490 / 525	71,000	Poor (Alkaline degradation)	High
Fluorescein (FITC)	494 / 518	73,000	Poor (Highly pH sensitive)	Low

Data synthesized from established fluorophore profiles and commercial specifications[2],[3],[4].

DBCO Reactivity: SPAAC Kinetics and Off-Target Causality

The SPAAC reaction is driven by the massive ring strain inherent to the cyclooctyne ring of the DBCO molecule, which dramatically lowers the activation energy required for the [3+2] cycloaddition with an azide, forming a stable triazole linkage[5].

Kinetic Advantages of DBCO

Among available cyclooctynes (e.g., DIBO, BCN, OCT), DBCO derivatives consistently exhibit the fastest reaction rates[5]. However, buffer selection dictates kinetic efficiency . Recent absorbance spectrophotometric data reveals that while Phosphate-Buffered Saline (PBS) at pH 7 yields lower second-order rate constants ( k2​ = 0.32–0.85 M⁻¹ s⁻¹), utilizing HEPES buffer at pH 7 maximizes the reaction rate ( k2​ = 0.55–1.22 M⁻¹ s⁻¹)[6].

Table 2: Influence of Cyclooctyne and Buffer on SPAAC Kinetics

Cyclooctyne	Target Azide	Buffer / Solvent	k2​ Rate Constant (M⁻¹ s⁻¹)
DBCO	Model Azides	HEPES (pH 7)	0.55 – 1.22 [6]
DBCO	Model Azides	PBS (pH 7)	0.32 – 0.85[6]
DIBO	Benzyl Azide	Aqueous	~0.3 – 0.7[5]
BCN	Benzyl Azide	Aqueous	~0.06 – 0.1[5]

The Thiol-Yne Side Reaction: Causality and Mitigation

While DBCO is highly specific to azides, the strained alkyne is not entirely inert. Under certain conditions, DBCO can undergo a "thiol-yne" addition reaction with free sulfhydryl groups (e.g., exposed cysteine residues on proteins or reducing agents like DTT)[7].

• The Causality: The electron-rich nature of free thiols can attack the highly strained, electron-deficient triple bond of DBCO over prolonged exposures, leading to non-specific off-target labeling[7].

• The Solution: To maintain absolute bioorthogonality, all conjugation buffers must be strictly free of thiols and azides. Furthermore, DBCO-modified reagents should be stored at -20°C in anhydrous DMSO or DMF, as they can lose 3-5% of their reactivity over 4 weeks if stored improperly in aqueous conditions[8].

Reaction pathways of CR110-DBCO highlighting SPAAC vs. thiol-yne side reactions.

Self-Validating Experimental Protocol: CR110-DBCO Conjugation

To ensure high-yield, specific labeling of an azide-tagged protein, the following protocol integrates the kinetic and stability principles discussed above. This workflow is designed as a self-validating system: success at each step guarantees the integrity of the final conjugate.

Phase 1: Preparation and Buffer Exchange

• Buffer Selection: Exchange the azide-tagged protein into 100 mM HEPES buffer (pH 7.4).

  • Causality: HEPES maximizes the k2​ rate constant compared to PBS[6]. Ensure the buffer is strictly free of DTT, mercaptoethanol, or sodium azide to prevent competitive inhibition or thiol-yne side reactions[8],[7].

• Reagent Reconstitution: Reconstitute CR110-DBCO in anhydrous DMSO to a stock concentration of 10 mM.

  • Causality: CR110-DBCO is highly soluble in DMSO/DMF[2]. Anhydrous conditions prevent premature degradation of the DBCO moiety during storage.

Phase 2: The SPAAC Reaction

• Molar Excess Calculation: Add CR110-DBCO to the protein solution at a 2-to-4-fold molar excess [5].

  • Causality: Operating under pseudo-first-order kinetics (excess dye) drives the reaction to completion rapidly, minimizing the time window for any potential thiol-yne off-target reactions.

• Incubation: Incubate the reaction mixture at room temperature for 2 to 4 hours, protected from light.

  • Causality: While CR110 is highly photostable[4], protecting fluorophores from light during conjugation is a standard best practice to prevent reactive oxygen species (ROS) generation. No copper catalyst is required[1].

Phase 3: Purification and Validation

• Quenching (Optional): If precise reaction timing is required, quench the unreacted DBCO by adding a small molecule azide (e.g., 10 mM azidoethanol) for 15 minutes.

• Purification: Remove unreacted CR110-DBCO using a size-exclusion desalting column (e.g., Sephadex G-25) pre-equilibrated with your final storage buffer.

• Validation: Measure the absorbance of the purified conjugate at 280 nm (Protein) and 501 nm (CR110). Calculate the Degree of Labeling (DOL) using the extinction coefficient of CR110 (74,000 M⁻¹cm⁻¹)[2].

Step-by-step CR110-DBCO conjugation workflow ensuring high bioorthogonality.

Conclusion

Carboxyrhodamine 110 DBCO bridges the gap between robust photophysics and rapid, bioorthogonal chemistry. By understanding the underlying causality of its reactivity—specifically leveraging HEPES buffers for kinetic enhancement and strictly avoiding thiols to prevent off-target thiol-yne adducts—researchers can achieve unparalleled precision in biomolecular labeling and tracking.

References

• Jena Bioscience : 5/6-Carboxyrhodamine 110-PEG3-Azide[Link]

• Interchim : DBCO reagents for « Click Chemistry »[Link]

• Royal Society of Chemistry (RSC) : The effects of buffer, pH, and temperature upon SPAAC reaction rates[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. jenabioscience.com [jenabioscience.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. interchim.fr [interchim.fr]

Protocols & Analytical Methods

Carboxyrhodamine 110 DBCO cell permeability for live cell imaging

Executive Summary & Mechanistic Principles

For researchers and drug development professionals, achieving high signal-to-noise ratios in live-cell fluorescence imaging requires probes that balance photophysical robustness with physiological biocompatibility. Carboxyrhodamine 110 (CR110) conjugated to Dibenzylcyclooctyne (DBCO) has emerged as a premier bioorthogonal probe for these applications.

The efficacy of CR110-DBCO is rooted in two mechanistic pillars:

• Photophysical Stability: The CR110 xanthene scaffold exhibits a high quantum yield (~0.88) and exceptional photostability, outperforming traditional dyes like FITC. Crucially, its fluorescence is insensitive to fluctuations in pH between 4 and 9[1][2].

• Bioorthogonal Biocompatibility: The DBCO moiety enables Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). Unlike standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), SPAAC is entirely copper-free. This prevents the generation of cytotoxic reactive oxygen species (ROS), making it uniquely suited for continuous live-cell tracking[1][3].

The Permeability Paradox: Structural Causality

A critical, yet frequently misunderstood parameter in fluorophore selection is cell permeability. While some unmodified xanthene dyes can passively cross lipid bilayers, the addition of a carboxylic acid substituent at the 5- or 6-position (e.g., 6-carboxyrhodamine 110) introduces a negative charge at physiological pH (7.4)[4][5].

Expert Insight: This charged carboxylate dramatically reduces the molecule's ability to passively diffuse across the hydrophobic core of the plasma membrane, rendering CR110-DBCO inherently cell-impermeable [4][5].

Rather than a limitation, this impermeability is a strategic advantage for topological imaging. It restricts the CR110-DBCO probe strictly to the extracellular space or the outer leaflet of the plasma membrane. Consequently, researchers can perform highly specific imaging of cell-surface targets—such as metabolically engineered sialic acids—without the confounding background fluorescence caused by intracellular probe accumulation[6][7].

Structural causality of CR110-DBCO cell impermeability and its downstream imaging applications.

Quantitative Photophysical Profile

The following table summarizes the key photophysical properties of CR110-DBCO and explains the causality behind their experimental implications.

Parameter	Value	Causality & Experimental Implication
Excitation Max (λex)	~501 nm	Efficiently excited by standard 488 nm Argon-ion lasers, minimizing the need for specialized optics[1].
Emission Max (λem)	~525 nm	Emits in the green spectrum, aligning perfectly with standard FITC/GFP filter sets[1].
Extinction Coefficient (ε)	74,000 M⁻¹cm⁻¹	High photon absorption capacity ensures a bright signal even at low labeling densities[1].
Quantum Yield (Φ)	~0.88	Highly efficient conversion of absorbed light to emitted fluorescence[1].
pH Sensitivity	Insensitive (pH 4–9)	Fluorescence remains stable across diverse physiological environments[1][2].
Cell Permeability	Impermeable	The charged carboxylate group prevents passive membrane diffusion, making it an ideal topological probe for the cell surface[4][5].

Experimental Workflows & Protocols

Protocol A: Live-Cell Surface Glycan Labeling via Metabolic Glycoengineering

Context: This protocol leverages the cell-impermeable nature of CR110-DBCO to exclusively label azide-modified glycans on the extracellular surface of living cells without intracellular background[6][7].

Step 1: Metabolic Labeling (Day 1)

• Seed target cells (e.g., MCF-7, Jurkat) in a glass-bottom imaging dish and culture to 70% confluency.

• Supplement the culture medium with 50–100 µM of Ac4ManNAz (tetraacetylated N-azidoacetyl-D-mannosamine).

• Incubate for 48–72 hours at 37°C, 5% CO₂. (Causality: The peracetylated sugar diffuses into the cell, is deacetylated by intracellular esterases, and metabolically incorporated into surface sialic acids as an azide-tagged glycan[7].)

Step 2: Washing (Day 3)

• Gently wash the cells 3 times with warm D-PBS (containing 1% FBS) to remove all unincorporated Ac4ManNAz.

Step 3: SPAAC Click Reaction

• Dilute CR110-DBCO in Live Cell Imaging Solution (or complete medium) to a final concentration of 5 µM.

• Incubate the cells with the probe for 1 hour at 37°C in the dark[6].

Step 4: Final Wash & Imaging

• Wash the cells 2–3 times with warm D-PBS to remove unreacted extracellular probe.

• Image immediately using a confocal microscope equipped with a 488 nm excitation laser and a 500–550 nm emission filter.

Self-Validating System: The Negative Control To ensure experimental trustworthiness, a parallel culture must be treated with a vehicle control (e.g., DMSO) instead of Ac4ManNAz, followed by the exact same CR110-DBCO incubation. Causality: If fluorescence is observed in this negative control, it indicates non-specific membrane electrostatic binding or incomplete washing rather than true SPAAC bioorthogonal labeling[7].

Workflow for live-cell surface glycan labeling using metabolic glycoengineering and SPAAC.

Protocol B: Intracellular Labeling (Fixation & Permeabilization)

Context: Because CR110-DBCO cannot cross the lipid bilayer of living cells, accessing intracellular azide-tagged targets (e.g., nascent proteins metabolically labeled with AHA) requires structural disruption of the membrane[1].

Step 1: Fixation

• Wash cells and fix with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

Step 2: Permeabilization

• Wash 3 times with PBS.

• Permeabilize the membrane using 0.1% Triton X-100 in PBS for 10 minutes. (Causality: This extracts lipids from the membrane, creating pores that allow the cell-impermeable CR110-DBCO to reach the cytosol and nucleus.)

Step 3: SPAAC Reaction & Imaging

• Incubate with 5–10 µM CR110-DBCO in PBS for 30–60 minutes at room temperature in the dark[3].

• Wash extensively (4 times, 5 minutes each) with PBS to remove unbound probe.

• Mount the coverslip and proceed with fluorescence imaging.

Self-Validating System: The Omission Control Perform the permeabilization and staining on fixed cells that lack the azide-target. Any resulting signal indicates that the dye is becoming trapped in the permeabilized intracellular matrix (e.g., binding to basic proteins), requiring a reduction in probe concentration or an increase in wash stringency.

References

• [1] A Comparative Guide to Alternatives for Carboxyrhodamine 110-PEG4-alkyne in Live-Cell Imaging. Benchchem. 1

• [3] Classic fluorescent dyes conjugated to Alkyne and DBCO – for Click chemistry. Interchim.3

• [4] Live imaging of the extracellular matrix with a glycan-binding fluorophore. NIH. 4

• [6] A thin hydrogel barrier linked onto cell surface sialic acids through covalent bonds induces cancer cell death in vivo. The Royal Society of Chemistry. 6

• [2] WO2010149190A1 - Novel fluorinated rhodamines as photostable fluorescent dyes for labelling and imaging techniques. Google Patents.2

• [5] Imaging the extracellular matrix in live tissues and organisms with a glycan-binding fluorophore. bioRxiv. 5

• [7] Coupling of Immunostimulants to Live Cells through Metabolic Glycoengineering and Bioorthogonal Click Chemistry. ACS Publications. 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2010149190A1 - Novel fluorinated rhodamines as photostable fluorescent dyes for labelling and imaging techniques - Google Patents [patents.google.com]
• 3. interchim.fr [interchim.fr]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: High-Efficiency Copper-Free Conjugation of Carboxyrhodamine 110 DBCO to Azide-Modified Oligonucleotides

Executive Summary

The bioorthogonal labeling of oligonucleotides and DNA is a critical step in developing probes for fluorescence microscopy, DNA-PAINT, and therapeutic tracking. Traditional Click Chemistry—specifically Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC)—relies on cytotoxic copper(I) catalysts that generate reactive oxygen species (ROS), leading to nucleic acid degradation and strand breaks.

This application note details the mechanistic principles and optimized protocols for utilizing Carboxyrhodamine 110 DBCO (CR110-DBCO) in a Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)[1]. By leveraging the massive ring strain of the dibenzocyclooctyne (DBCO) moiety, this protocol achieves near-quantitative conjugation to azide-modified DNA without the need for metal catalysts[2]. CR110, a non-sulfonated analog of Alexa Fluor® 488, provides exceptional brightness and photostability, making it an ideal green-fluorescent probe for sensitive downstream applications[3].

Mechanistic Principles & Causality

The SPAAC Driving Force

Linear alkynes require toxic copper catalysts to lower the activation energy of the cycloaddition reaction with azides. In contrast, DBCO is a cyclic alkyne suffering from severe angle deformation (~18 kcal/mol of ring strain)[2]. The formation of the 1,2,3-triazole ring converts the high-energy sp-hybridized alkyne into an sp2-hybridized alkene, permanently relieving this strain[2]. This thermodynamic driving force allows the reaction to proceed spontaneously and bioorthogonally in aqueous buffers at room temperature[1].

Fluorophore Selection: Carboxyrhodamine 110

Carboxyrhodamine 110 is highly prized in molecular biology because its absorption and emission spectra (501/523 nm) perfectly align with the standard 488 nm argon-ion laser line[4]. Unlike standard fluorescein (FITC), which suffers from rapid photobleaching and pH sensitivity, CR110 exhibits high photostability and pH-independent fluorescence, ensuring reliable quantification in single-molecule imaging and live-cell tracking[3].

Table 1: Photophysical & Chemical Specifications of CR110-DBCO

Property	Specification
Excitation / Emission Maximum	501 nm / 523 - 526 nm[4][5]
Extinction Coefficient ( ϵ )	74,000 L mol⁻¹ cm⁻¹[4]
Molecular Weight	880.96 g/mol [4]
Reactive Group	Dibenzocyclooctyne (DBCO)[3]
Solubility	DMSO, DMF[4]
Spectrally Similar Dyes	Alexa Fluor® 488, DyLight® 488, Fluorescein[4]

Experimental Workflow

Workflow of Copper-Free SPAAC Conjugation between Azide-DNA and CR110-DBCO.

Detailed Conjugation Protocol

This protocol is designed as a self-validating system. Every phase includes a physical or chemical checkpoint to verify success before proceeding.

Reagent Preparation

• Oligonucleotide Reconstitution: Dissolve the azide-modified DNA or RNA in nuclease-free water or an amine-free buffer (e.g., 0.1 M PBS, pH 7.4) to a concentration of 100 µM to 500 µM.

  • Causality: While SPAAC is bioorthogonal and does not react with primary amines, maintaining a neutral pH ensures the stability of the polyanionic DNA backbone and prevents spontaneous depurination.

• Dye Solubilization: Dissolve CR110-DBCO in anhydrous DMSO or DMF to create a 10 mM stock solution[4].

  • Causality: The DBCO moiety and the fluorophore core are highly hydrophobic. Using anhydrous solvent is critical; the DBCO functional group slowly loses reactivity over time in the presence of water due to oxidation and water addition across the triple bond[1].

SPAAC Reaction Conditions

• Mixing: In a microcentrifuge tube, combine the oligonucleotide solution with a 5- to 10-fold molar excess of the CR110-DBCO stock[6].

• Solvent Balancing: Adjust the final reaction volume with buffer such that the final organic solvent (DMSO/DMF) concentration is exactly 20%[1].

  • Causality: This 20% threshold is the thermodynamic "sweet spot." It is high enough to keep the hydrophobic CR110-DBCO in solution, but low enough to prevent the precipitation or denaturation of the highly charged DNA molecule.

• Incubation: Vortex gently and incubate the reaction at room temperature for 2 to 12 hours, or overnight at 4°C, protected from light[1].

  • Causality: Because SPAAC lacks a metal catalyst, its second-order rate constant is lower than that of CuAAC. The extended incubation time and the molar excess of DBCO are required to drive the bimolecular reaction to >95% completion[6].

Purification Strategies

Unreacted CR110-DBCO must be removed to prevent high background fluorescence in downstream assays.

• Primary Desalting: Pass the reaction mixture through a size-exclusion spin column (e.g., Sephadex G-25) equilibrated with your desired storage buffer[1]. This removes >90% of the free dye.

• High-Purity Polish (Optional but Recommended): For single-molecule applications, purify the conjugate via Reverse-Phase HPLC (RP-HPLC)[1].

  • Causality: The addition of the hydrophobic CR110-DBCO significantly increases the retention time of the conjugated DNA compared to the unreacted azide-DNA, allowing for baseline resolution and isolation of the pure conjugate.

Self-Validation Checkpoint: Degree of Labeling (DOL)

To validate the system, quantify the labeling efficiency using UV-Vis spectroscopy[1]. Measure the absorbance of the purified conjugate at 260 nm ( A260​ ) and 501 nm ( A501​ ).

• Calculate Dye Concentration: Cdye​=74,000 M−1cm−1A501​​

• Calculate DNA Concentration: Account for the fluorophore's absorbance at 260 nm using a Correction Factor (CF). (For CR110, CF260​≈0.30 ; verify with the specific batch CoA).

  CDNA​=ϵDNA​A260​−(A501​×CF260​)​

• Determine DOL: DOL=CDNA​Cdye​​

  A successful conjugation will yield a DOL between 0.85 and 1.05.

Critical Parameters & Troubleshooting

• Low Conjugation Yield (DOL < 0.5):

  • Cause: Degradation of the azide moiety on the oligonucleotide or oxidation of the DBCO stock.

  • Solution: Store DBCO stocks at -20°C with desiccant[4]. Ensure the azide-DNA was not subjected to reducing agents (like DTT or TCEP), which rapidly reduce azides to unreactive amines.

• Precipitation in the Reaction Tube:

  • Cause: DMSO concentration exceeded 30%, causing DNA precipitation, or DMSO was <10%, causing dye precipitation.

  • Solution: Strictly maintain the 20% organic solvent ratio[1]. If higher dye concentrations are needed, consider using a DBCO reagent with a PEG linker (e.g., DBCO-PEG4-CR110) to increase hydrophilicity[1][5].

• High Background Fluorescence in Assays:

  • Cause: Non-covalent intercalation of unreacted CR110-DBCO into the DNA structure.

  • Solution: Spin columns alone may not remove intercalated dyes. Perform an ethanol precipitation step followed by RP-HPLC[1].

References

• Vector Labs | Carboxyrhodamine 110 DBCO |
• Vector Labs | CARBOXYRHODAMINE 110 DBCO DESCRIPTION SPECIFIC
• BroadPharm | DBCO Azide Lig
• Jena Bioscience | DBCO-PEG4-5/6-Carboxyrhodamine 110 |
• NIH / PMC | Integrating PLOR and SPAAC Click Chemistry for Efficient Site-Specific Fluorescent Labeling of RNA |
• Glen Research | Glen Report: Product Review DBCO: SPAAC with the strained alkyne DBCO |

Sources

• 1. broadpharm.com [broadpharm.com]
• 2. glenresearch.com [glenresearch.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. DBCO-PEG4-5/6-Carboxyrhodamine 110, DBCO-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Flow cytometry applications of Carboxyrhodamine 110 DBCO

Application Note: Flow Cytometric Analysis of Live Cells Using Carboxyrhodamine 110 DBCO via Copper-Free Click Chemistry

Executive Summary

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) has revolutionized the way researchers interrogate live-cell dynamics. At the forefront of this bioorthogonal toolkit is Carboxyrhodamine 110 DBCO (CR110-DBCO) , a highly photostable, green-fluorescent probe. By eliminating the need for cytotoxic copper catalysts, CR110-DBCO enables the precise flow cytometric quantification of azide-tagged biomolecules—such as metabolically engineered surface glycans—while preserving cell viability and antigen integrity[1].

Mechanistic Insights & Photophysics

To design a robust flow cytometry panel, one must first understand the causality behind the probe's photophysics and chemical reactivity.

1. The SPAAC Advantage Traditional Click Chemistry (CuAAC) requires a Copper(I) catalyst, which induces reactive oxygen species (ROS) generation, leading to rapid cell death and the quenching of endogenous fluorescent proteins (e.g., GFP, APC). CR110-DBCO bypasses this via a dibenzocyclooctyne (DBCO) moiety. The inherent ring strain of the cyclooctyne drives a spontaneous, copper-free reaction with azides to form a stable triazole linkage under mild physiological conditions[1].

2. Photophysical Superiority Carboxyrhodamine 110 is the non-sulfonated analog of Alexa Fluor® 488. Unlike standard Fluorescein (FITC), which suffers from rapid photobleaching and severe signal fluctuation in acidic environments, CR110 maintains exceptional photostability and strict fluorescence insensitivity across a broad pH range (pH 4–9)[2].

Quantitative Photophysical Parameters

Table 1: Flow Cytometry Compatibility and Physical Properties of CR110-DBCO[1][3]

Property	Specification / Value	Cytometric Implication
Reactive Group	Dibenzocyclooctyne (DBCO)	Spontaneous reaction with azides; no Cu(I) needed.
Excitation Maximum	501 nm	Optimally excited by the standard 488 nm Blue Laser .
Emission Maximum	523 nm	Detected in the FL1 / FITC / AF488 channel (e.g., 530/30 BP).
Extinction Coefficient	74,000 M⁻¹cm⁻¹	High brightness, enabling detection of low-abundance targets.
Molecular Weight	880.96 g/mol	Relatively small footprint, minimizing steric hindrance.
Solubility	DMSO, DMF	Requires organic solvent stock before aqueous dilution.

Experimental Workflow

Figure 1: Workflow for live-cell metabolic glycoengineering and copper-free click flow cytometry.

Protocol: Live-Cell Surface Glycan Labeling

Objective: Quantify the incorporation of unnatural azido-sugars into cell surface glycans using CR110-DBCO. This protocol is designed as a self-validating system, incorporating critical controls and mechanistic checkpoints[4].

Phase 1: Metabolic Labeling

• Cell Seeding : Seed your target cells (e.g., Jurkat, CHO) in appropriate culture media.

• Precursor Addition : Supplement the media with 50 µM tetraacetylated N-azidoacetyl-D-mannosamine (Ac₄ManNAz).

  • Causality: The acetyl groups mask the hydrophilicity of the sugar, allowing passive diffusion across the plasma membrane. Once inside, non-specific intracellular esterases cleave the acetyl groups, trapping the azido-sugar intracellularly where it seamlessly enters the sialic acid biosynthesis pathway[4].

• Incubation : Incubate for 48–72 hours under standard culture conditions to allow sufficient surface expression of the azide-tagged glycans.

• Self-Validation Control : Maintain a parallel culture treated only with the vehicle (DMSO) lacking Ac₄ManNAz. This is mandatory to establish the baseline of non-specific dye binding.

Phase 2: Copper-Free Click Chemistry (SPAAC)

• Harvesting : Harvest cells and wash twice with Azide-Free FACS Buffer (PBS + 1% BSA + 2 mM EDTA).

  • Critical Causality Check: You must strictly omit Sodium Azide (NaN₃) from your FACS buffer. NaN₃ is a ubiquitous preservative in immunology labs, but its free azide groups will competitively react with the DBCO moiety, neutralizing the CR110-DBCO probe and resulting in false-negative fluorescence.

• Labeling : Resuspend cells at 1 × 10⁶ cells/mL in Azide-Free FACS Buffer containing 10–30 µM CR110-DBCO.

• Reaction : Incubate for 30–60 minutes at 4°C in the dark.

  • Causality: Performing the SPAAC reaction at 4°C rather than room temperature halts active membrane trafficking and endocytosis. This ensures that the CR110-DBCO remains strictly localized to the cell surface, preventing artifactual intracellular accumulation.

Phase 3: Flow Cytometric Acquisition

• Washing : Wash the cells three times with FACS buffer to thoroughly remove unreacted probe.

  • Causality: CR110-DBCO is non-fluorogenic (it emits fluorescence both before and after the click reaction). Rigorous washing is required to eliminate background signal from unbound dye[1].

• Acquisition : Resuspend in 300 µL FACS buffer. Analyze via flow cytometry using a 488 nm blue laser and a 530/30 nm bandpass filter. Gate on the live cell population and compare the median fluorescence intensity (MFI) of the Ac₄ManNAz-treated cells against the vehicle control.

Application Boundaries & Troubleshooting

The Intracellular Permeabilization Trap A common pitfall in flow cytometry is attempting to use standard CR110-DBCO for intracellular targets (e.g., BONCAT analysis of newly synthesized proteins using azidohomoalanine, AHA).

• The Problem : The base CR110-DBCO molecule is highly hydrophobic. It is explicitly not recommended for staining intracellular components of fixed and permeabilized cells due to extreme non-specific binding to lipid membranes, which destroys the signal-to-noise ratio[1].

• The Solution : If intracellular click chemistry is required, researchers must switch to the PEGylated derivative, DBCO-PEG4-Carboxyrhodamine 110 . The addition of a hydrophilic PEG4 linker drastically increases aqueous solubility, minimizing hydrophobic interactions with intracellular structures and restoring specific target resolution[5][6].

References

• Wang, H., et al. (2017). Coupling of Immunostimulants to Live Cells through Metabolic Glycoengineering and Bioorthogonal Click Chemistry. Bioconjugate Chemistry, ACS Publications. Available at:[Link]

• Hatzenpichler, R., et al. (2014). In situ visualization of newly synthesized proteins in environmental microbes using amino acid tagging and click chemistry. Environmental Microbiology, PubMed Central. Available at:[Link]

• Jena Bioscience. DBCO-PEG4-5/6-Carboxyrhodamine 110. Product Specifications. Available at:[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. DBCO-PEG4-5/6-Carboxyrhodamine 110, DBCO-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]

Application Note: High-Fidelity Fluorescence Microscopy via Copper-Free SPAAC using Carboxyrhodamine 110 DBCO

Executive Summary

The evolution of bioorthogonal chemistry has fundamentally transformed fluorescence microscopy, enabling the visualization of dynamic cellular processes without disrupting native biology. Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) eliminates the need for cytotoxic copper catalysts, preserving cell viability and molecular integrity[1]. Within this landscape, Carboxyrhodamine 110 (CR110) DBCO has emerged as a specialized, highly photostable green-fluorescent probe. This application note provides a comprehensive, self-validating framework for utilizing CR110 DBCO in fluorescence microscopy, detailing the mechanistic causality behind experimental choices and establishing rigorous protocols for live-cell and microbial imaging.

Mechanistic Principles: The SPAAC Advantage

Traditional click chemistry relies on Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). However, Cu(I) generates reactive oxygen species (ROS) that induce rapid cytotoxicity and degrade sensitive biomolecules[1]. SPAAC circumvents this by utilizing the massive thermodynamic ring strain (~18 kcal/mol) of the dibenzocyclooctyne (DBCO) moiety to drive the spontaneous cycloaddition with azide-tagged targets.

When conjugated to Carboxyrhodamine 110—a non-sulfonated, pH-insensitive analog of Alexa Fluor® 488—the DBCO probe allows for the robust visualization of azide-labeled proteins, glycans, or mRNA poly(A) tails under mild, physiological conditions[2][3].

Figure 1: Copper-free SPAAC workflow using CR110 DBCO for live-cell imaging.

Quantitative Photophysical Properties

Understanding the photophysics of CR110 is critical for optical setup and experimental design. The table below synthesizes the core parameters of CR110 DBCO and their direct experimental implications.

Parameter	Specification	Experimental Causality & Impact
Excitation Max	501 nm	Optimally excited by 488 nm Argon-ion lasers, avoiding the need for specialized UV/violet lasers[2].
Emission Max	523 - 527 nm	Compatible with standard FITC/GFP bandpass filters (e.g., BP 527/30), ensuring seamless integration[3].
Extinction Coefficient	74,000 L·mol⁻¹·cm⁻¹	High molar absorptivity guarantees bright signal generation even at low target abundance[2].
Photostability	Excellent	Superior to FITC and standard Alexa Fluor 488; resists photobleaching during extended z-stack acquisitions[1].
pH Sensitivity	Insensitive (pH 4–9)	Fluorescence remains stable across physiological and organellar pH gradients (e.g., acidic endosomes)[1].
Solubility	DMSO, DMF	Requires organic solvent for stock preparation; working solutions must be diluted in aqueous buffers[2].

Experimental Design & Causality

While CR110 DBCO is a powerful tool, its non-sulfonated nature makes it inherently hydrophobic. Crucial Caveat: CR110 DBCO is generally not recommended for staining intracellular components in fixed and permeabilized cells due to significant non-specific background binding to hydrophobic cellular domains[2].

Optimal Use Cases:

• Live-Cell Surface Labeling: Tracking azide-modified glycans or lipids on the extracellular membrane.

• Microbial Whole-Cell Imaging: Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) in environmental microbes, where lower dye concentrations (0.1–1 µM) effectively manage background noise[4].

• In Vitro Assays: Labeling azide-modified mRNA poly(A) tails prior to cellular transfection[3].

Self-Validating Protocol: Live-Cell Labeling of Azide-Tagged Proteins

To ensure scientific trustworthiness, this protocol is designed as a self-validating system . It incorporates an obligatory negative control to mathematically isolate the true SPAAC signal from non-specific hydrophobic partitioning.

Step 1: Metabolic Azide Incorporation & Control Setup

Causality: Introducing the bioorthogonal handle via normal cellular machinery ensures that only newly synthesized targets are labeled.

• Seed cells in a glass-bottom imaging dish and culture until 70% confluent.

• Experimental Well: Replace media with methionine-free media supplemented with 1 mM L-azidohomoalanine (AHA) for 1–4 hours.

• Negative Control Well (Critical): Replace media with methionine-free media supplemented with 1 mM standard L-methionine. This well will validate that any observed fluorescence is strictly DBCO-azide dependent.

• Wash both wells 3× with pre-warmed PBS to remove unincorporated amino acids.

Step 2: CR110 DBCO Probe Preparation

Causality: CR110 DBCO is prone to hydrolysis over long periods in aqueous solutions. Stocks must be kept anhydrous.

• Reconstitute CR110 DBCO in anhydrous DMSO to a stock concentration of 5 mM[1]. Aliquot and store at -20°C with desiccant.

• Immediately prior to use, dilute the stock in complete, phenol red-free culture media to a final working concentration of 1 µM . Note: Keeping the concentration low (0.1–1 µM) is the primary mechanism for suppressing the non-specific background inherent to non-sulfonated CR110[4]. Ensure final DMSO concentration is <0.1% to prevent solvent toxicity.

Step 3: Copper-Free Click Reaction (SPAAC)

• Add the 1 µM CR110 DBCO working solution to both the Experimental and Negative Control wells.

• Incubate at 37°C in a 5% CO₂ incubator for 30–60 minutes. Causality: SPAAC is spontaneous at physiological temperatures. Extending incubation beyond 60 minutes in live cells increases endocytic uptake of unreacted dye, inflating background noise.

Step 4: Stringent Washing & Signal Optimization

Causality: Removing unbound hydrophobic dye is the most critical step for CR110.

• Aspirate the labeling solution.

• Wash cells 4× with pre-warmed PBS containing 1% BSA (Bovine Serum Albumin) for 5 minutes per wash. The BSA acts as a hydrophobic sink, pulling unreacted CR110 DBCO out of the lipid bilayer.

• Replace with Live-Cell Imaging Buffer (e.g., HBSS with Ca²⁺/Mg²⁺).

Step 5: Image Acquisition

• Transfer the dish to a confocal laser scanning microscope equipped with a 488 nm Argon laser[3].

• Set the emission bandpass filter to 527/30 nm[3].

• Validation: Image the Negative Control well first. Adjust the photomultiplier tube (PMT) gain and laser power so that the control well shows near-zero signal.

• Move to the Experimental well using the exact same acquisition parameters. The resulting signal represents true, bioorthogonal SPAAC labeling.

Troubleshooting

• High Cytoplasmic Background: If the Negative Control exhibits high fluorescence, the CR110 DBCO concentration is too high, or the wash steps were insufficient. Solution: Decrease probe concentration to 0.1 µM and increase the number of 1% BSA washes[4].

• Weak Specific Signal: If the Experimental well is dim, the metabolic incorporation of the azide was likely inefficient. Solution: Verify the efficacy of the AHA precursor or extend the metabolic labeling time. Do not simply increase the CR110 DBCO concentration, as this will disproportionately increase noise.

References

• Interchim. Classic fluorescent dyes conjugated to Alkyne and DBCO – for Click chemistry. Available at: [Link]

• National Institutes of Health (PMC). In situ visualization of newly synthesized proteins in environmental microbes using amino acid tagging and click chemistry. Available at:[Link]

• Semantic Scholar. Bioorthogonal mRNA labeling at the poly(A) tail for imaging localization and dynamics in live zebrafish embryos. Available at:[Link]

Sources

• 1. interchim.fr [interchim.fr]
• 2. vectorlabs.com [vectorlabs.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation and Bioconjugation of Carboxyrhodamine 110 DBCO Stock Solutions

Introduction & Mechanistic Rationale

Carboxyrhodamine 110 (CR110) DBCO is an advanced, azide-reactive fluorescent probe engineered for copper-free click chemistry, specifically Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) ()[1]. As a non-sulfonated analog of Alexa Fluor® 488, CR110 delivers exceptional photostability and a high quantum yield in the green spectrum (Ex/Em ~501/523 nm), making it an ideal substitute for FITC in environmentally demanding assays[2].

The integration of a dibenzocyclooctyne (DBCO) moiety eliminates the need for cytotoxic copper(I) catalysts required in traditional CuAAC click chemistry. The ring strain inherent in the DBCO alkyne drives a spontaneous, bioorthogonal reaction with azide-tagged biomolecules to form a stable triazole linkage ()[3]. This is critical for live-cell imaging and preserving the tertiary structure of sensitive proteins.

Physicochemical Properties

To ensure accurate molarity during stock preparation, researchers must account for the specific molecular weight of the DBCO-PEG construct being used.

Table 1: Quantitative Properties of Carboxyrhodamine 110 DBCO[2][4]

Parameter	Specification
Appearance	Red Solid
Molecular Weight	~879.95 - 880.96 g/mol (varies by PEG linker)
Excitation Maximum (λex)	501 nm
Emission Maximum (λem)	523 - 526 nm
Extinction Coefficient (ε)	74,000 L·mol⁻¹·cm⁻¹
Solubility	DMSO, DMF
Recommended Storage	-20°C, desiccated, protected from light

Causality in Solvent Selection: The Role of Anhydrous DMSO

Dimethyl sulfoxide (DMSO) is the universal solvent for hydrophobic and amphiphilic fluorescent dyes. However, the preparation of DBCO-functionalized dyes requires strict environmental controls:

• Anhydrous Grade Requirement : Only use high-purity, anhydrous DMSO (≥99.9%, water ≤0.005%). The DBCO alkyne bond is susceptible to nucleophilic attack and hydration over time if exposed to water, which irreversibly reduces its reactivity toward azides ()[5].

• Moisture Condensation : Vials must be fully equilibrated to room temperature before opening. Opening a cold vial causes atmospheric moisture to condense on the hygroscopic dye powder, leading to rapid degradation of the DBCO group[6].

Protocol: Preparation of 10 mM CR110-DBCO Stock Solution

Self-Validating Design : This protocol incorporates visual and spectrophotometric validation steps to ensure the stock solution is fully dissolved, accurately concentrated, and active before committing to downstream biological samples.

Table 2: Reconstitution Matrix for 10 mM Stock Solution (Based on MW ~880.96 g/mol )

Dye Mass	Moles of Dye	Volume of Anhydrous DMSO Required
1 mg	1.135 µmol	113.5 µL
5 mg	5.676 µmol	567.6 µL
25 mg	28.378 µmol	2.838 mL

Step-by-Step Methodology:

• Equilibration : Remove the CR110-DBCO vial from -20°C storage. Keep it desiccated and protected from light. Allow it to equilibrate to room temperature for at least 30–60 minutes. (Causality: Prevents atmospheric water condensation on the dye).

• Solvent Addition : In a dry environment (preferably a nitrogen/argon-purged glove box), add the calculated volume of anhydrous DMSO (see Table 2) to achieve a 10 mM concentration.

• Dissolution : Vortex the vial for 30 seconds. If necessary, sonicate in a water bath for 1–2 minutes at room temperature while protecting the vial from light.

• Validation (Quality Control) : Inspect the bottom of the vial. The solution must be completely clear and free of undissolved red particulates.

  • Self-Validation Check: Dilute a 1 µL aliquot into 999 µL of PBS (1:1000 dilution) and measure the absorbance at 501 nm. Using the Beer-Lambert law ( A=ϵ⋅c⋅l ), the expected absorbance for a 10 µM solution should be approximately 0.74.

• Aliquoting : Divide the stock solution into 10–20 µL aliquots in amber, low-bind microcentrifuge tubes. (Causality: Minimizes freeze-thaw cycles and limits light exposure, preserving the strained alkyne).

• Storage : Purge the headspace of each tube with dry argon or nitrogen gas before sealing. Store immediately at -20°C. The stock is stable for 2–3 months under these conditions ()[5].

Figure 1: Optimal workflow for preparing and storing CR110-DBCO DMSO stock solutions.

Downstream Application: Copper-Free Click Labeling (SPAAC)

Once the stock solution is prepared, it can be utilized to label azide-modified proteins, oligonucleotides, or cell surfaces.

Critical Buffer Considerations :

• Sodium Azide Avoidance : The reaction buffer must be strictly free of sodium azide (NaN₃), a common antimicrobial preservative. NaN₃ will outcompete the biological target and irreversibly quench the DBCO dye ()[6].

• Amine Compatibility : Unlike NHS-ester reactions, SPAAC is completely orthogonal to primary amines. Tris or glycine buffers are fully compatible ()[7].

Step-by-Step Labeling Methodology:

• Target Preparation : Ensure the azide-modified biomolecule is in a compatible buffer (e.g., PBS, pH 7.4) at a concentration of 1–5 mg/mL.

• Reaction Setup : Add the CR110-DBCO DMSO stock solution to the biomolecule at a 2- to 10-fold molar excess. (Causality: The final DMSO concentration in the aqueous reaction should not exceed 5-10% v/v to prevent protein denaturation).

• Incubation : Incubate the mixture at room temperature for 2–4 hours, or overnight at 4°C, continuously protected from light. SPAAC kinetics are slower than CuAAC, so longer incubations often yield higher labeling efficiencies ()[5].

• Validation (Conjugation Check) : Run a small aliquot on an SDS-PAGE gel and image using a fluorescence scanner (488 nm laser, 520/530 nm emission filter) before purification. A fluorescent band at the target protein's molecular weight confirms successful covalent conjugation.

• Purification : Remove unreacted dye using a spin desalting column (e.g., Zeba Spin) or dialysis against the desired storage buffer.

Figure 2: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) bioorthogonal reaction pathway.

References

• Jena Bioscience . "DBCO-PEG4-5/6-Carboxyrhodamine 110". Source: Jena Bioscience. URL:[Link]

• Interchim . "DBCO reagents for Click Chemistry". Source: Interchim. URL: [Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. broadpharm.com [broadpharm.com]
• 4. DBCO-PEG4-5/6-Carboxyrhodamine 110, DBCO-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. interchim.fr [interchim.fr]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

How to reduce background fluorescence of Carboxyrhodamine 110 DBCO

Technical Support Center: Troubleshooting Carboxyrhodamine 110 DBCO Background Fluorescence

Overview Carboxyrhodamine 110 (CR110) DBCO is a highly photostable, green-fluorescent probe (Ex/Em ~ 501/523 nm) widely utilized for copper-free Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)[1]. While SPAAC circumvents the need for cytotoxic copper catalysts, a pervasive challenge in the field is the emergence of high background fluorescence. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Here, we dissect the chemical causality behind non-specific signaling and provide self-validating protocols to ensure absolute data integrity.

Section 1: Mechanistic Causes of Background Fluorescence (FAQs)

Q: Why does CR110 DBCO produce intense background in fixed and permeabilized cells? A: The root cause lies in the inherent reactivity of the dibenzocyclooctyne (DBCO) moiety. While DBCO is engineered for rapid cycloaddition with azides, it is not perfectly bioorthogonal. Under physiological conditions, DBCO can undergo covalent modification with endogenous thiol-containing biomolecules (such as cysteine residues) via a thiol-yne Michael addition[2]. When cells are fixed and permeabilized, a massive concentration of intracellular thiols is exposed. Consequently, CR110 DBCO is explicitly not recommended for staining intracellular components of fixed and permeabilized cells without rigorous blocking[1].

Q: How does dye concentration impact the signal-to-noise (S/N) ratio? A: SPAAC kinetics are highly concentration-dependent. While elevated concentrations drive the azide-alkyne reaction faster, they exponentially increase off-target thiol reactivity and hydrophobic non-specific binding. Empirical evaluations of bioorthogonal reactions in live cells demonstrate that DBCO background fluorescence becomes evident at 25 µM and completely dominates the specific signal at 100 µM[2]. Optimal S/N is typically achieved by titrating the dye between 2 µM and 5 µM[2].

Q: Can I use reducing agents like DTT or β-mercaptoethanol in my wash or lysis buffers to reduce background? A: Absolutely not. Reducing agents such as DTT, TCEP, or β-mercaptoethanol will chemically reduce the azide functional groups on your target biomolecules into amines[3]. This completely abolishes the click reaction, resulting in zero specific signal. If thiol interference is suspected, you must use an alkylating agent (e.g., Iodoacetamide) rather than a reducing agent[3].

Section 2: Quantitative Data & Optimization Parameters

To establish a self-validating experimental system, it is critical to control the thermodynamic and kinetic variables of the SPAAC reaction. The following table summarizes the threshold parameters required to maximize the S/N ratio.

Parameter	Sub-optimal Condition (High Background)	Optimized Condition (High S/N)	Mechanistic Rationale
Dye Concentration	> 25 µM	2 - 5 µM	Reduces off-target thiol-yne addition and hydrophobic aggregation[2].
Incubation Time	> 2 hours	30 - 60 minutes	SPAAC is rapid; extended incubation strictly favors slow, non-specific thiol reactions[3].
Cell State	Fixed & Permeabilized	Live Cell Surface	Prevents the exposure of highly concentrated intracellular cysteines to the DBCO probe[1].
Thiol Blocking	None	15 mM Iodoacetamide	Alkylates free thiols in lysates, eliminating DBCO cross-reactivity[3].
Wash Buffer	PBS only	PBS + 1% FBS	Serum proteins in the wash buffer outcompete non-specific hydrophobic dye binding to the plastic or cell membrane[3].

Section 3: Diagnostic Workflows & Reaction Pathways

Understanding the competing reaction pathways is essential for troubleshooting. The diagrams below illustrate the chemical logic dictating signal generation versus noise, followed by a diagnostic workflow for rapid issue resolution.

Reaction pathways of CR110 DBCO leading to specific signal vs. thiol-mediated background noise.

Troubleshooting logic tree for resolving high background fluorescence in CR110 DBCO experiments.

Section 4: Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must include internal controls. The following methodologies are optimized to suppress background fluorescence through chemical causality.

Protocol A: Live-Cell Surface Labeling (Minimizing Intracellular Background) This protocol exploits the impermeability of live cell membranes to restrict the DBCO reaction to surface-exposed azides, entirely bypassing intracellular thiol interference[3].

• Metabolic Labeling: Culture mammalian cells in an appropriate medium supplemented with an azide-derivatized metabolite (e.g., Ac4ManNAz) at 37°C in 5% CO2. Include a vehicle-only negative control to establish baseline background.

• Pre-Wash: Wash the cells twice with D-PBS containing 1% FBS. Causality: The FBS provides bulk protein to coat non-specific hydrophobic binding sites on the culture dish.

• Dye Preparation: Prepare a 5 mM stock solution of CR110 DBCO in anhydrous DMSO. Immediately dilute to a working concentration of 2–5 µM in D-PBS containing 1% FBS.

• Labeling: Incubate the cells at room temperature in the dark for 30–60 minutes. Causality: Restricting time to 60 minutes maximizes SPAAC yield while kinetically starving the slower thiol-yne addition.

• Stringent Wash: Wash the cells four times with D-PBS containing 1% FBS to remove unreacted dye.

• Fixation (Post-Labeling): If required, fix the cells with 4% formaldehyde in D-PBS for 20 minutes at room temperature only after the click reaction and washing are complete.

Protocol B: Cell Lysate Labeling with Thiol Blocking (For Intracellular Targets) When labeling intracellular targets in lysates, thiol blocking is a mandatory prerequisite to prevent catastrophic background fluorescence[3].

• Lysis: Prepare the cell lysate using a standard lysis buffer (e.g., 100 mM Tris pH 8.0 containing 1% SDS). Critical: Do not include DTT, TCEP, or EDTA.

• Thiol Blocking: Prepare a 1 M stock of Iodoacetamide in DMSO. Add to the lysate to achieve a final concentration of 15 mM. Agitate mildly for 30 minutes in the dark. Causality: Iodoacetamide irreversibly alkylates free cysteine thiols, neutralizing the primary source of DBCO background.

• Labeling: Add CR110 DBCO to a final concentration of 10–20 µM. Protect from light and agitate mildly for 30 minutes at room temperature.

• Clean-up: Remove unreacted dye via methanol/chloroform precipitation or size-exclusion chromatography prior to downstream analysis (e.g., SDS-PAGE or fluorometry).

References

• Vector Labs. "Carboxyrhodamine 110 DBCO". vectorlabs.com.
• Interchim. "Classic fluorescent dyes conjugated to Alkyne and DBCO – for Click chemistry". interchim.fr.
• Journal of the American Chemical Society. "Systematic Evaluation of Bioorthogonal Reactions in Live Cells with Clickable HaloTag Ligands: Implications for Intracellular Imaging". acs.org.

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. interchim.fr [interchim.fr]

Technical Support Center: Optimizing Carboxyrhodamine 110 DBCO for Cell Staining

Welcome to the technical support center for Carboxyrhodamine 110 DBCO. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for successful cell staining experiments.

Frequently Asked Questions (FAQs)

Q1: What is Carboxyrhodamine 110 DBCO and how does it work?

Carboxyrhodamine 110 DBCO is a fluorescent probe used for imaging biomolecules that have been tagged with an azide group.[1][2] It consists of a bright and photostable green-fluorescent dye, Carboxyrhodamine 110, linked to a dibenzocyclooctyne (DBCO) moiety.[1][2]

The staining mechanism is based on a highly specific and efficient bioorthogonal reaction known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[3][4] The DBCO group on the dye reacts with the azide group on the target biomolecule to form a stable triazole linkage.[1][5] A key advantage of this "click chemistry" reaction is that it does not require a cytotoxic copper catalyst, making it ideal for live-cell imaging under mild conditions.[2][3][6]

Q2: What are the key spectral properties of Carboxyrhodamine 110 DBCO?

Carboxyrhodamine 110 is spectrally similar to other popular green fluorophores like Fluorescein, Alexa Fluor® 488, and DyLight® 488.[1][2] Its key spectral characteristics are:

Property	Value
Excitation Maximum (λabs)	~501 nm[2][7]
Emission Maximum (λem)	~523-526 nm[2][7]
Recommended Laser Line	488 nm[1][2]
Molar Extinction Coefficient (ε)	~74,000 cm⁻¹M⁻¹[1][7]

Q3: How should I prepare and store Carboxyrhodamine 110 DBCO?

Proper handling and storage are crucial for maintaining the reactivity of the dye.

• Reconstitution: Carboxyrhodamine 110 DBCO is a red solid that is soluble in anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[1][7] It is recommended to prepare a stock solution of 1-10 mM in high-quality, anhydrous DMSO.

• Storage: The solid form of Carboxyrhodamine 110 DBCO should be stored at -20°C and desiccated.[1][2] The DMSO stock solution can also be stored at -20°C, but it is best to aliquot it into smaller, single-use volumes to avoid repeated freeze-thaw cycles. DBCO compounds in solution can lose reactivity over time due to oxidation and reaction with water.[5]

Troubleshooting Guide

This section addresses common issues encountered during cell staining with Carboxyrhodamine 110 DBCO.

High Background Fluorescence

High background is one of the most frequent challenges, obscuring the specific signal from your target.

Q: I am observing high background fluorescence in my stained cells. What are the possible causes and solutions?

A: High background can arise from several factors. Here’s a systematic approach to troubleshooting this issue:

1. Cause: Excess Dye Concentration

• Explanation: Using too high a concentration of Carboxyrhodamine 110 DBCO can lead to non-specific binding to cellular components or the coverslip.

• Solution: Titrate the Dye Concentration. Perform a concentration titration experiment to determine the optimal concentration for your specific cell type and experimental conditions. A good starting range for live-cell imaging is 1-20 µM.[8]

2. Cause: Inadequate Washing

• Explanation: Insufficient washing will leave unbound dye in the sample, contributing to background fluorescence.

• Solution: Optimize Washing Steps. Increase the number and duration of washes after the staining incubation. Use a gentle buffer such as pre-warmed, sterile Phosphate-Buffered Saline (PBS) or a complete cell culture medium for live-cell imaging.[8]

3. Cause: Non-Specific Binding

• Explanation: The dye may non-specifically adhere to proteins or other cellular structures.

• Solution: Add a Blocking Step and Use Detergents. For fixed cell staining (though not generally recommended for this dye), including a blocking step with a protein-based blocker like Bovine Serum Albumin (BSA) can help.[9] For both live and fixed cells, adding a non-ionic detergent like Tween-20 (typically at 0.05%) to your wash buffers can help reduce non-specific hydrophobic interactions.[10]

4. Cause: Intracellular Accumulation in Fixed and Permeabilized Cells

• Explanation: Carboxyrhodamine 110 DBCO is generally not recommended for staining intracellular targets in fixed and permeabilized cells due to a tendency for high background.[1][2]

• Solution: Use Alternative Dyes for Intracellular Staining. If you must stain intracellular targets, consider a different fluorophore or a sulfonated version of the dye which may have different non-specific binding properties.

Weak or No Signal

Another common problem is a lack of specific fluorescence signal.

Q: I am not seeing a fluorescent signal, or the signal is very weak. What could be wrong?

A: A weak or absent signal can be due to issues with the click reaction efficiency, low target abundance, or problems with the imaging setup.

1. Cause: Inefficient Click Reaction

• Explanation: The reaction between the DBCO-dye and the azide-tagged molecule may not be proceeding efficiently.

• Solution: Optimize Reaction Conditions.

  • Increase Incubation Time and Temperature: The reaction is more efficient at higher temperatures (up to 37°C) and with longer incubation times (2-12 hours).[3][4] For live cells, typical incubation times are 30-60 minutes at 37°C.[8]

  • Increase Reactant Concentrations: Ensure you are using an adequate concentration of both the azide-tagged biomolecule and the DBCO dye. A molar excess of the DBCO-dye (2-4x) over the azide-tagged molecule can help drive the reaction to completion.[4]

  • Check Buffer Composition: Ensure your buffers do not contain sodium azide, as it will compete with your target molecule for reaction with the DBCO group.[3][5][6]

2. Cause: Low Abundance of the Target Molecule

• Explanation: The protein or other biomolecule of interest may be expressed at very low levels.

• Solution: Verify Target Expression. Confirm the expression of your azide-tagged molecule using an independent method, such as a Western blot or immunofluorescence with an antibody against the target protein.[8]

3. Cause: Degradation of the DBCO Reagent

• Explanation: The DBCO group is susceptible to degradation, especially when in solution and exposed to moisture or repeated freeze-thaw cycles.

• Solution: Use Freshly Prepared Dye. Prepare the working solution of Carboxyrhodamine 110 DBCO fresh from a properly stored stock solution for each experiment.[5]

Cell Toxicity or Altered Morphology

It is crucial that the staining process does not harm the cells, especially in live-cell imaging experiments.

Q: My cells appear stressed, are dying, or have altered morphology after staining. What can I do?

A: Cell toxicity is a serious concern and can invalidate your experimental results.

1. Cause: Cytotoxicity of the Dye

• Explanation: High concentrations of fluorescent dyes or prolonged exposure can be toxic to cells.[11]

• Solution: Perform a Dose-Response Curve. Determine the lowest effective concentration of Carboxyrhodamine 110 DBCO that provides a good signal-to-noise ratio without impacting cell viability.[8] This can be assessed using a cell viability assay.

2. Cause: Phototoxicity from Imaging

• Explanation: The high-intensity light used for fluorescence excitation can generate reactive oxygen species, leading to phototoxicity and cell death.[12]

• Solution: Optimize Imaging Parameters.

  • Reduce Laser Power and Exposure Time: Use the lowest possible laser power and exposure time that still allows for adequate signal detection.[8]

  • Use More Sensitive Detectors: If available, use a more sensitive camera or detector to minimize the required excitation light.

  • Minimize Light Exposure: Keep the cells protected from light during incubations.[8]

Experimental Protocols

Protocol 1: Titration of Carboxyrhodamine 110 DBCO for Optimal Concentration

This protocol describes a method to determine the optimal staining concentration of Carboxyrhodamine 110 DBCO for live cells that have been metabolically labeled with an azide-containing precursor.

Materials:

• Live cells expressing an azide-tagged biomolecule

• Complete cell culture medium

• Carboxyrhodamine 110 DBCO stock solution (10 mM in anhydrous DMSO)

• Phosphate-Buffered Saline (PBS)

• Live-cell imaging buffer

Procedure:

• Cell Preparation: Plate your cells in a suitable imaging dish and culture until they reach the desired confluency (typically 60-80%). Ensure that the metabolic labeling with the azide precursor is complete.

• Prepare a Dilution Series: Create a series of working solutions of Carboxyrhodamine 110 DBCO in pre-warmed complete cell culture medium. A suggested range is 1 µM, 5 µM, 10 µM, and 20 µM.

• Washing: Gently wash the cells twice with pre-warmed PBS to remove any residual media components.

• Staining Incubation: Add the different concentrations of the dye solution to the cells and incubate at 37°C in a CO₂ incubator for 30-60 minutes. Protect the cells from light.

• Washing: Gently wash the cells three to five times with pre-warmed live-cell imaging buffer to remove excess dye.

• Imaging: Image the cells using a fluorescence microscope with the appropriate filter set for Carboxyrhodamine 110 (e.g., FITC/GFP channel). Use consistent imaging settings for all concentrations.

• Analysis: Evaluate the images for specific staining intensity and background fluorescence. The optimal concentration will provide a bright specific signal with minimal background and no signs of cytotoxicity.

Visual Workflows

References

• Interchim. (n.d.). DBCO reagents for « Click Chemistry ». Retrieved from [Link]

• Jena Bioscience. (n.d.). DBCO-PEG4-5/6-Carboxyrhodamine 110. Retrieved from [Link]

• Conjugate Pro. (n.d.). Conjugation of antibodies with DBCO and downstream copper-free click chemistry reaction. Retrieved from [Link]

• Jena Bioscience. (n.d.). 5/6-Carboxyrhodamine 110-PEG3-Azide, Azide-containing Fluorescent Dyes. Retrieved from [Link]

• Creative Bioarray. (n.d.). Guides for Live Cell Imaging Dyes. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of DBCO–lipid based on fluorescence imaging following NK.... Retrieved from [Link]

• University of Massachusetts Chan Medical School. (n.d.). Cell Biology and Bioimaging Core Staining Protocols. Retrieved from [Link]

• BenchSci. (2025, October 24). Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Western Blot Troubleshooting: High Background Signal on the Blot. Retrieved from [Link]

• BellBrook Labs. (2025, November 6). Common Challenges in Biochemical Assays and How to Overcome Them. Retrieved from [Link]

• Feinberg School of Medicine. (2008, November 14). STAINING PROTOCOL FOR FACS. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Direct Immunofluorescence Staining of Cells with StarBright Dyes. Retrieved from [Link]

• Brody School of Medicine. (2016, May 6). Optimizing your live-cell microscopy: Tricks and trade-offs. Retrieved from [Link]

• Frontiers in Microbiology. (2019, April 12). Optimisation of the Protocol for the LIVE/DEAD® BacLightTM Bacterial Viability Kit for Rapid Determination of Bacterial Load. Retrieved from [Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. interchim.fr [interchim.fr]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. DBCO-PEG4-5/6-Carboxyrhodamine 110, DBCO-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. IHC Troubleshooting Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background [atlasantibodies.com]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. medicine.ecu.edu [medicine.ecu.edu]

Preventing non-specific binding of Carboxyrhodamine 110 DBCO in tissues

A Guide to Preventing Non-specific Binding in Tissue-Based Imaging

Welcome to the technical support center for Carboxyrhodamine 110 DBCO. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges related to non-specific binding in tissue samples. As Senior Application Scientists, we have compiled this guide based on established scientific principles and field-proven insights to ensure the integrity and reliability of your experimental results.

Understanding the Challenge: The Nature of Non-specific Binding

Non-specific binding of fluorescent probes like Carboxyrhodamine 110 DBCO is a significant hurdle in tissue imaging, leading to high background signals that can obscure the true localization of your target molecule. This phenomenon arises from a combination of factors related to both the fluorescent dye and the biological complexity of the tissue.

Key Contributors to Non-specific Binding:

• Physicochemical Properties of the Dye: Carboxyrhodamine 110 is a bright and photostable fluorophore, but its inherent hydrophobicity and charge can lead to unwanted interactions with tissue components.

• Tissue Autofluorescence: Many biological molecules naturally fluoresce, a phenomenon known as autofluorescence.[1][2][3] Common sources include collagen, elastin, lipofuscin, and red blood cells.[3][4][5][6] This intrinsic fluorescence can be mistaken for specific signal.

• Fixation-Induced Artifacts: Aldehyde fixatives like formaldehyde can cross-link proteins, which may create fluorescent adducts and increase background.[1][7]

• Electrostatic and Hydrophobic Interactions: The probe can non-specifically adhere to various tissue components through charge-based or hydrophobic interactions.[8]

This guide will walk you through a systematic approach to minimize these effects and achieve high-quality, specific staining.

Frequently Asked Questions (FAQs)

Q1: What is Carboxyrhodamine 110 DBCO, and what is it used for?

Carboxyrhodamine 110 DBCO is a fluorescent probe that combines the bright, red-emitting Carboxyrhodamine 110 dye with a dibenzocyclooctyne (DBCO) group. The DBCO moiety enables copper-free "click chemistry," a highly specific and bioorthogonal reaction with azide-tagged molecules.[][10][11][12][13] This makes it a powerful tool for labeling and visualizing azide-modified biomolecules within cells and tissues without the need for a toxic copper catalyst.[][10][13]

Q2: I'm seeing high background fluorescence across my entire tissue section. What are the likely causes?

High background fluorescence is a common issue and can stem from several sources:

• Tissue Autofluorescence: The tissue itself may have high levels of endogenous fluorophores.[1][2][14]

• Inadequate Blocking: Non-specific binding sites in the tissue may not be sufficiently saturated, allowing the probe to bind indiscriminately.[14][15][16]

• Excessive Probe Concentration: Using too high a concentration of Carboxyrhodamine 110 DBCO can lead to increased non-specific binding.[15][17]

• Insufficient Washing: Inadequate washing steps may fail to remove unbound or loosely bound probes.[14][16][18]

• Fixation Issues: Over-fixation or the use of certain fixatives like glutaraldehyde can increase background fluorescence.[1][7][19]

Q3: Can the DBCO group contribute to non-specific binding?

While the DBCO-azide reaction is highly specific, the DBCO group itself can exhibit some reactivity towards thiols (sulfhydryl groups) under certain conditions, although this is significantly slower than its reaction with azides.[10] However, the primary drivers of non-specific binding for this probe are more commonly associated with the physicochemical properties of the rhodamine dye and interactions with the tissue matrix.

Troubleshooting Guide: A Problem-Oriented Approach

This section provides a systematic guide to troubleshoot common issues encountered when using Carboxyrhodamine 110 DBCO in tissues.

Problem 1: High, Diffuse Background Fluorescence

This manifests as a general, non-specific glow across the entire tissue, making it difficult to distinguish the specific signal.

Potential Causes & Step-by-Step Solutions:

• Tissue Autofluorescence:

  • Diagnosis: Image an unstained control tissue section using the same imaging parameters. If you observe significant fluorescence, autofluorescence is a contributing factor.[14][19]

  • Solution 1: Quenching Agents: Treat tissue sections with a quenching agent like Sudan Black B or a commercial reagent such as TrueBlack®.[4][5] Be aware that some quenchers may have their own fluorescence in certain channels.[4][5]

  • Solution 2: Chemical Reduction: For aldehyde-induced fluorescence, treatment with sodium borohydride can be effective, though it may not work for all types of autofluorescence.[4][5][19][20]

  • Solution 3: Spectral Separation: If possible, choose fluorophores that emit in the far-red or near-infrared spectrum, as autofluorescence is often weaker at longer wavelengths.[4][5][14]

  • Solution 4: Perfusion: If working with animal models, perfuse the animal with PBS before fixation to remove red blood cells, a major source of heme-related autofluorescence.[1][4][20]

• Inadequate Blocking:

  • Diagnosis: If the background is high even in tissues with low autofluorescence, your blocking step may be insufficient.

  • Solution 1: Optimize Blocking Buffer: The choice of blocking agent is critical. Commonly used options include Bovine Serum Albumin (BSA), normal serum, and casein.[21][22][23]

    • Normal Serum: Use serum from the same species as your secondary antibody (if applicable) at a concentration of 5-10%.[21][22][24] This is highly effective at blocking non-specific antibody binding sites.[21][25]

    • BSA: A 1-5% solution of high-purity, filtered BSA is a good general protein blocker.[22][24]

  • Solution 2: Increase Blocking Time and Temperature: Extend the blocking incubation time to 1-2 hours at room temperature or overnight at 4°C.[17][26]

  • Solution 3: Add Detergent to Blocking Buffer: Including a low concentration (0.1-0.3%) of a non-ionic detergent like Triton X-100 or Tween 20 can help to reduce hydrophobic interactions.[8]

• Suboptimal Probe Concentration and Incubation:

  • Diagnosis: If you observe a strong signal but poor signal-to-noise ratio, the probe concentration may be too high.

  • Solution: Titrate the Probe: Perform a dilution series of the Carboxyrhodamine 110 DBCO to determine the optimal concentration that provides a strong specific signal with minimal background.[17][27] Also, consider optimizing the incubation time.[27][28]

• Insufficient Washing:

  • Diagnosis: This is often a culprit if the background is reduced with additional wash steps.

  • Solution: Enhance Washing Protocol: Increase the number and duration of wash steps after probe incubation.[26] Use a buffer like PBS or TBS containing a low concentration of detergent (e.g., 0.05-0.1% Tween 20) to help remove non-specifically bound probe.[8][27][29]

Problem 2: Punctate or Granular Background Staining

This appears as small, bright, non-specific dots or granules in the tissue.

Potential Causes & Step-by-Step Solutions:

• Probe Aggregation:

  • Diagnosis: The fluorescent probe may be forming aggregates that stick to the tissue.

  • Solution 1: Centrifuge the Probe Solution: Before applying to the tissue, centrifuge the diluted probe solution at high speed (e.g., >10,000 x g) for 5-10 minutes to pellet any aggregates. Use the supernatant for staining.

  • Solution 2: Filter the Probe Solution: Pass the diluted probe solution through a 0.22 µm syringe filter.

• Endogenous Biotin or Pigments:

  • Diagnosis: Some tissues contain endogenous biotin or pigments like lipofuscin that can cause granular autofluorescence.[3][4][5][6] Lipofuscin is common in aged tissues, particularly in neurons and cardiac muscle.[4][6]

  • Solution: Use Specific Quenching Agents: As mentioned for autofluorescence, Sudan Black B is particularly effective for quenching lipofuscin-related autofluorescence.[4][5]

Experimental Protocols and Workflows

Recommended General Workflow for Staining with Carboxyrhodamine 110 DBCO

Caption: General experimental workflow for tissue staining.

Detailed Protocol: Optimized Blocking and Staining

This protocol is a starting point and should be optimized for your specific tissue and experimental setup.

• Tissue Preparation and Rehydration:

  • Begin with cryosectioned or paraffin-embedded tissue sections mounted on slides. For paraffin sections, deparaffinize and rehydrate through a series of xylene and ethanol washes.

  • Wash slides 3 times for 5 minutes each in Phosphate-Buffered Saline (PBS).

• Permeabilization (for intracellular targets):

  • Incubate sections in PBS containing 0.1-0.5% Triton X-100 for 10-15 minutes at room temperature.[27][30][31][32] The concentration may need to be optimized; higher concentrations improve permeability but can also increase background.[33]

  • Wash slides 3 times for 5 minutes each in PBS.

• Blocking:

  • Prepare a blocking buffer. See the table below for recommended formulations.

  • Carefully blot excess PBS from around the tissue section without letting it dry out.

  • Apply a generous amount of blocking buffer to cover the tissue section.

  • Incubate for at least 1-2 hours at room temperature in a humidified chamber.

• Probe Incubation:

  • Dilute the Carboxyrhodamine 110 DBCO probe to its optimal concentration (determined by titration) in a buffer solution. This can be your blocking buffer or a buffer containing 1% BSA and 0.1% Tween 20.

  • Aspirate the blocking buffer from the slides.

  • Apply the diluted probe solution to the tissue sections.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C, protected from light. Overnight incubation at 4°C often yields a better signal-to-noise ratio.[27][28][34]

• Washing:

  • Aspirate the probe solution.

  • Wash the slides 3-5 times for 5-10 minutes each with PBS containing 0.1% Tween 20 (PBST).[27] This step is crucial for removing non-specifically bound probe.[18]

• Counterstaining and Mounting:

  • If desired, incubate with a nuclear counterstain like DAPI for 5 minutes.

  • Wash briefly in PBS.

  • Mount the coverslip using an anti-fade mounting medium.

Data Presentation: Blocking Buffer Comparison

The choice of blocking buffer is a critical parameter that must be empirically determined.

Blocking Agent	Concentration	Buffer	Key Considerations
Normal Serum	5-10%	PBS or TBS	Use serum from the host species of the secondary antibody (if used).[17][21][22][25] Highly effective for blocking Fc receptors and other non-specific protein interactions.
Bovine Serum Albumin (BSA)	1-5%	PBS or TBS	A common, effective, and inexpensive general protein blocker.[22][24] Ensure it is high-purity and filtered to avoid particulates.[18]
Casein	1%	PBS or TBS	Can sometimes provide lower background than BSA.[23] A good alternative to try if BSA or serum blocking is insufficient.
Commercial Blockers	Per Manufacturer	Varies	Often contain a proprietary mix of proteins and other agents designed to minimize background across a range of tissues.

Visualization of Non-specific Binding Mechanisms

The following diagram illustrates the primary mechanisms of non-specific binding and the points of intervention.

Caption: Mechanisms of specific vs. non-specific binding.

By understanding the underlying causes of non-specific binding and systematically applying the troubleshooting strategies and optimized protocols outlined in this guide, researchers can significantly improve the quality and reliability of their tissue imaging data with Carboxyrhodamine 110 DBCO.

References

• Immunofluorescence Troubleshooting - St John's Laboratory Ltd. (2020). St John's Laboratory Ltd. [Link]

• Causes of Autofluorescence. (2022). Visikol. [Link]

• Immunofluorescence (IF/ICC) Troubleshooting: Why the immune fluorescence result has high background? Sino Biological. [Link]

• Troubleshooting - Immunofluorescence Assays. ibidi. [Link]

• How to reduce and remove autofluorescence. (2022). Lunaphore Technologies. [Link]

• Autofluorescence: Causes and Cures. Confocal Microscopy Listserver. [Link]

• Tips to Minimize Autofluorescence. (2023). FluoroFinder. [Link]

• Any advice on how to improve the quality of immunohistochemistry fluorescent staining? (2019). ResearchGate. [Link]

• What is Autofluorescence? A Quick Explainer for Biologists. (2024). Bitesize Bio. [Link]

• 7 Tips for Optimising Immunofluorescence Staining. (2024). Atlantis Bioscience. [Link]

• Effectiveness of detergents in blocking nonspecific binding of IgG in the enzyme-linked immunosorbent assay (ELISA) depends upon the type of polystyrene used. PubMed. [Link]

• Optimizing the Detergent Concentration Conditions for Immunoprecipitation (IP) Coupled With LC-MS/MS Identification of Interacting Proteins. PubMed. [Link]

• How do detergents influence antibody-binding during primary antibody incubation? (2023). ResearchGate. [Link]

• 9 tips to optimize your immunofluorescence staining. (2019). ONI.bio. [Link]

• DBCO Click Chemistry Reagents Allow for Copper-Free Biomolecule Labeling Reactions. (2014). LI-COR. [Link]

• What is the best blocking buffer for immunofluorescence ? (2015). ResearchGate. [Link]

• Overcoming Common Challenges with Fluorescent IHC. (2024). FluoroFinder. [Link]

• Ten Approaches That Improve Immunostaining: A Review of the Latest Advances for the Optimization of Immunofluorescence. (2022). PMC. [Link]

• Immunofluorescence Staining | A Typical Workflow. ibidi. [Link]

• Deep Dive: Fixing and Permeabilizing for Immunofluorescence. (2022). Addgene Blog. [Link]

• Blocking Buffer Selection Guide. (2024). Rockland Immunochemicals. [Link]

• When we apply blocking solution before applying primary antibodies in immunofluorescence, how do we know it does not block the specific binding site? (2023). ResearchGate. [Link]

• DBCO reagents for « Click Chemistry ». Interchim. [Link]

• Effectiveness of detergents in blocking nonspecific binding of IgG in the enzyme-linked immunosorbent assay (ELISA) depends upon the type of polystyrene used. (1987). Semantic Scholar. [Link]

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• 2. lunaphore.com [lunaphore.com]
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• 4. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 5. biotium.com [biotium.com]
• 6. A Biological Breakdown of Autofluorescence: Why Your Samples Naturally Glow | Olympus LS [evidentscientific.com]
• 7. docs.research.missouri.edu [docs.research.missouri.edu]
• 8. IHC/ICC Protocol for Preventing Non-specific Staining: R&D Systems [rndsystems.com]
• 10. licorbio.com [licorbio.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. creativepegworks.com [creativepegworks.com]
• 13. interchim.fr [interchim.fr]
• 14. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 15. sinobiological.com [sinobiological.com]
• 16. ibidi.com [ibidi.com]
• 17. stjohnslabs.com [stjohnslabs.com]
• 18. 优化免疫荧光实验方案获取最优质细胞图像的技巧 [sigmaaldrich.com]
• 19. Immunofluorescence Troubleshooting | Tips & Tricks [stressmarq.com]
• 20. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 21. Blocking in IHC | Abcam [abcam.com]
• 22. Blocking Strategies for IHC | Thermo Fisher Scientific - US [thermofisher.com]
• 23. Blocking Buffer Selection Guide | Rockland [rockland.com]
• 24. What is the best blocking buffer for immunofluorescence ? | AAT Bioquest [aatbio.com]
• 25. The importance of blocking when using Nano-Secondary reagents for IF | Proteintech Group [ptglab.com]
• 26. researchgate.net [researchgate.net]
• 27. atlantisbioscience.com [atlantisbioscience.com]
• 28. oni.bio [oni.bio]
• 29. Effectiveness of detergents in blocking nonspecific binding of IgG in the enzyme-linked immunosorbent assay (ELISA) depends upon the type of polystyrene used - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. blog.cellsignal.com [blog.cellsignal.com]
• 31. usbio.net [usbio.net]
• 32. blog.addgene.org [blog.addgene.org]
• 33. researchgate.net [researchgate.net]
• 34. biotium.com [biotium.com]

Technical Support Center: Overcoming Steric Hindrance in Carboxyrhodamine 110 DBCO Conjugation

Mechanistic Insights: The Steric Challenge in SPAAC

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) relies on the inherent ring strain of dibenzocyclooctyne (DBCO) to drive copper-free click reactions[1]. However, DBCO is a highly bulky and hydrophobic moiety. is a bright, non-sulfonated green fluorescent probe (λex 501 nm / λem 523 nm)[2]. When these two large structures are directly linked, the resulting CR110-DBCO complex often struggles to physically access azide groups buried within the tertiary structures of proteins or densely packed on nanoparticle surfaces[3].

This steric exclusion prevents the DBCO alkyne from achieving the necessary transition state geometry with the azide, leading to aborted reaction kinetics and low labeling yields[4]. To overcome this, researchers must manipulate the spatial dynamics of the reaction using spacer arms (like PEG4), thermodynamic adjustments, and solvent microenvironments[3].

Troubleshooting workflow for steric hindrance in CR110-DBCO conjugation.

Troubleshooting Guides & FAQs

Q1: Why is my CR110-DBCO conjugation yield so low despite using a 10-fold molar excess? A1: The primary cause is likely steric exclusion. If the target azide is located in a hydrophobic pocket or a sterically crowded region, the bulky DBCO group cannot reach it[3]. Causality & Solution: Switch to a PEGylated linker, such as[5]. The hydrophilic PEG4 spacer extends the DBCO moiety away from the bulky fluorophore, increasing conformational flexibility and aqueous solubility, which directly mitigates steric clashes[6].

Q2: Can I use organic co-solvents to improve the accessibility of buried azides? A2: Yes. Because CR110 is a non-sulfonated dye, its solubility in purely aqueous buffers is limited[2]. Introducing 10-15% (v/v) Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) serves a dual purpose: it fully solubilizes the CR110-DBCO reagent and induces mild, localized structural relaxation in the target protein[7]. This micro-denaturation exposes sterically hindered azide residues without causing irreversible protein precipitation.

Q3: How do temperature and time impact sterically hindered SPAAC reactions? A3: SPAAC is a second-order reaction whose rate depends heavily on the concentration and accessibility of both reactants[4]. Elevating the temperature to 37°C provides the thermodynamic energy required to overcome the higher activation energy barrier imposed by steric crowding[8]. Extending the incubation time to 12–24 hours ensures the slow-diffusing bulky molecules have sufficient time to react[7].

Q4: My reaction buffer contains sodium azide as a preservative. Will this affect the click reaction? A4: Absolutely. Sodium azide is a potent competitive inhibitor in SPAAC reactions. The free azide ions will rapidly react with the DBCO groups on your CR110 dye, completely quenching the reagent before it can conjugate to your target protein[7]. Solution: Always perform a buffer exchange (via dialysis or size-exclusion chromatography) into an azide-free buffer like PBS prior to conjugation[9].

Quantitative Data: Optimizing Reaction Parameters

The following table summarizes the causal relationship between reaction conditions and conjugation efficiency for sterically hindered targets.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale	Expected Yield Impact
Linker Type	Direct CR110-DBCO	CR110-PEG4-DBCO	PEG4 provides a flexible spatial buffer, preventing the fluorophore from blocking the DBCO-azide interaction[3].	+40-60%
Co-solvent	100% Aqueous Buffer	10-15% DMSO / DMF	Solubilizes the non-sulfonated CR110 and slightly relaxes protein tertiary structure to expose azides[7].	+20-30%
Temperature	4°C (Overnight)	37°C (4-12 hours)	Increases collision frequency and provides thermodynamic energy to overcome steric activation barriers[8].	+30-50%
Molar Ratio	1:1 to 2:1	5:1 to 10:1 (Dye:Protein)	Drives the equilibrium of the second-order reaction forward in diffusion-limited, sterically crowded environments[4].	+15-25%

Self-Validating Protocol: CR110-PEG4-DBCO Conjugation to Hindered Proteins

This protocol is designed as a self-validating system. The final step ensures that the success or failure of the conjugation is quantitatively measured, preventing downstream experimental artifacts.

Materials Required:

• Azide-modified target protein (1-5 mg/mL in PBS, pH 7.4-9.0)

• Carboxyrhodamine 110-PEG4-DBCO (Stock: 10 mM in anhydrous DMSO)[5]

• Reaction Buffer: PBS (pH 7.4). Crucial: Ensure no sodium azide or primary amines are present[7].

• Zeba™ Spin Desalting Columns (or equivalent SEC columns)

Step-by-Step Methodology:

• Preparation & Stoichiometry: Calculate the required volume of 10 mM CR110-PEG4-DBCO to achieve a 5- to 10-fold molar excess over the azide-protein[4]. Causality: A high molar excess compensates for the reduced collision frequency caused by steric hindrance, pushing the second-order reaction toward completion.

• Reaction Assembly: Slowly add the CR110-PEG4-DBCO stock to the protein solution while vortexing gently. Ensure the final concentration of DMSO remains between 10-15% (v/v) to maintain protein stability while maximizing dye solubility[7].

• Thermodynamic Incubation: Incubate the reaction mixture at 37°C for 4 to 12 hours in the dark[8]. Causality: The elevated temperature provides the necessary kinetic energy for the bulky DBCO to penetrate the hydration shell and steric barriers of the protein.

• Purification: Remove unreacted CR110-PEG4-DBCO using a Spin Desalting Column equilibrated with PBS. Centrifuge according to the manufacturer's instructions to recover the purified conjugate[8].

• Self-Validation (Degree of Labeling - DOL): Measure the absorbance of the purified conjugate at 280 nm ( A280​ for protein) and 501 nm ( A501​ for CR110)[2]. Calculate the DOL using the CR110 extinction coefficient ( ϵ=74,000M−1cm−1 )[2]:

  DOL=74,000×Protein Concentration (M)A501​×Dilution Factor​

  (Note: Adjust the protein concentration calculation by subtracting the dye's contribution to A280​ using the specific correction factor for CR110). Validation Check: A DOL between 2.0 and 4.0 indicates successful circumvention of steric hindrance. A DOL < 1.0 suggests the azide remains inaccessible, requiring further optimization (e.g., increasing PEG length to PEG12 or applying stronger denaturing conditions)[10].

References

• [1] Vector Labs. "Carboxyrhodamine 110 DBCO". Source: vectorlabs.com. 1

• [2] Vector Labs. "CARBOXYRHODAMINE 110 DBCO DESCRIPTION SPECIFICATIONS". Source: vectorlabs.com. 2

• [6] Lumiprobe. "DBCO-PEG6-NHS ester". Source: lumiprobe.com. 6

• [5] BroadPharm. "Carboxyrhodamine 110-PEG4-DBCO". Source: broadpharm.com. 5

• [3] RSC Publishing. "The effects of buffer, pH, and temperature upon SPAAC reaction rates". Source: rsc.org. 3

• [8] Thermo Fisher Scientific. "EZ-Link DBCO Protein Labeling Kit User Guide". Source: thermofisher.com.8

• [4] Benchchem. "Technical Support Center: Optimizing DBCO-Azide Ligation Reactions". Source: benchchem.com. 4

• [7] Interchim. "DBCO reagents for Click Chemistry". Source: interchim.fr. 7

• [10] Thermo Fisher Scientific. "EZ-Link™ TFP Ester-PEG4-DBCO and EZ-Link™ TFP Ester- PEG12-DBCO". Source: thermofisher.com. 10

• [9] Lumiprobe. "Conjugation of antibodies with DBCO and downstream copper-free click chemistry reaction". Source: lumiprobe.com. 9

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01157K [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Carboxyrhodamine 110-PEG4-DBCO | BroadPharm [broadpharm.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. interchim.fr [interchim.fr]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. help.lumiprobe.com [help.lumiprobe.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison for High-Fidelity Fluorescence Imaging: Carboxyrhodamine 110 DBCO vs. Alexa Fluor 488 DBCO

For researchers navigating the expansive landscape of bioorthogonal chemistry, the selection of the optimal fluorescent probe is a critical decision that profoundly impacts experimental outcomes. In the realm of copper-free click chemistry, the reaction between a dibenzocyclooctyne (DBCO) group and an azide has become a cornerstone for the precise labeling of biomolecules in living systems. This guide provides an in-depth, objective comparison of two prominent green-fluorescent DBCO-functionalized dyes: Carboxyrhodamine 110 (CR110) DBCO and Alexa Fluor 488 DBCO. Herein, we will dissect their photophysical properties, compare their performance in fluorescence imaging, and provide detailed experimental protocols to empower you, our fellow scientists and drug development professionals, to make an informed choice for your specific research needs.

The Foundation: Copper-Free Click Chemistry for Live-Cell Imaging

The ability to visualize and track biomolecules in their native cellular environment is paramount to unraveling complex biological processes. Traditional labeling methods often require harsh conditions that can perturb the very system under investigation. Bioorthogonal chemistry, a set of chemical reactions that can occur within living systems without interfering with native biochemical processes, has revolutionized our ability to study cellular dynamics.

The strain-promoted azide-alkyne cycloaddition (SPAAC), a cornerstone of copper-free click chemistry, exemplifies this elegant approach. It involves the reaction between a strained alkyne, such as DBCO, and an azide. This reaction proceeds rapidly and with high specificity under physiological conditions, obviating the need for cytotoxic copper catalysts.[1][2] By functionalizing a biomolecule of interest with an azide and a fluorescent probe with a DBCO moiety, we can achieve highly specific and covalent labeling for downstream fluorescence imaging applications.[2]

Diagram of the SPAAC Reaction

Caption: The Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reaction.

Photophysical Properties: A Quantitative Comparison

The performance of a fluorescent probe is dictated by its inherent photophysical properties. Brightness, a key determinant of signal-to-noise ratio, is a product of the molar extinction coefficient (a measure of light absorption) and the quantum yield (the efficiency of converting absorbed light into emitted fluorescence). Photostability, the ability of a fluorophore to resist degradation upon exposure to excitation light, is crucial for long-term imaging experiments.

Property	Carboxyrhodamine 110 DBCO	Alexa Fluor 488 DBCO	Reference(s)
Excitation Maximum (nm)	~501	~495	[1][3][4],[][6]
Emission Maximum (nm)	~523	~519	[3][4],[][6]
Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	~74,000	~73,000	[3][4],[]
Quantum Yield (Φ)	~0.88	~0.92	[3][7],[8]
Brightness (ε x Φ)	~65,120	~67,160	Calculated
Key Structural Difference	Non-sulfonated rhodamine	Sulfonated rhodamine	[3],[6]

Analysis of Photophysical Properties:

From a purely photophysical standpoint, Carboxyrhodamine 110 DBCO and Alexa Fluor 488 DBCO are remarkably similar. Both are optimally excited by the common 488 nm laser line and exhibit bright green fluorescence. Their molar extinction coefficients are nearly identical, and while Alexa Fluor 488 DBCO boasts a slightly higher quantum yield, the calculated brightness of the two dyes is comparable.[1][3][4][][7][8]

The most significant difference lies in their chemical structure. Alexa Fluor 488 is a sulfonated version of the rhodamine 110 core.[3][6] This sulfonation imparts greater water solubility, which can be advantageous in preventing aggregation and reducing non-specific binding in aqueous biological environments. Conversely, some sources suggest that the non-sulfonated Carboxyrhodamine 110 core exhibits superior photostability.[8]

Performance in Fluorescence Imaging: A Deeper Dive

While photophysical parameters provide a valuable baseline, the true test of a fluorescent probe is its performance in a biological imaging experiment. Here, we delve into the practical considerations for choosing between CR110 DBCO and Alexa Fluor 488 DBCO.

Brightness and Signal-to-Noise Ratio:

In practice, the marginal difference in calculated brightness between the two dyes is unlikely to be a deciding factor for most applications. Both are considered high-performance fluorophores capable of producing bright signals. However, the superior water solubility of Alexa Fluor 488 DBCO may contribute to a lower background signal by minimizing non-specific binding and aggregation, potentially leading to a higher signal-to-noise ratio in certain cellular contexts.

Photostability:

For time-lapse imaging or experiments requiring prolonged exposure to excitation light, photostability is paramount. Several sources indicate that Carboxyrhodamine 110 and its derivatives are generally more photostable than Alexa Fluor 488.[][8] This enhanced photostability can be a significant advantage, allowing for longer acquisition times and more accurate quantification of fluorescence intensity over time.

pH Sensitivity:

Both Carboxyrhodamine 110 and Alexa Fluor 488 are reported to have fluorescence that is stable over a wide pH range (pH 4-9), a crucial feature for maintaining a consistent signal in various cellular compartments with differing pH environments.[][9][10]

A Note on Intracellular Staining:

It is worth noting that some suppliers suggest that Carboxyrhodamine 110 DBCO may not be suitable for staining intracellular components in fixed and permeabilized cells due to the potential for high background.[3] This is likely due to its non-sulfonated nature, which may lead to increased non-specific interactions with intracellular structures.

Experimental Protocols

To facilitate a direct comparison in your own laboratory setting, we provide the following detailed protocols for live-cell labeling and imaging using DBCO-functionalized fluorophores.

Protocol 1: Metabolic Labeling of Cell Surface Glycans

This protocol describes the introduction of azide groups into cell surface glycans via metabolic labeling, followed by fluorescent labeling with a DBCO-functionalized dye.

Diagram of the Metabolic Labeling Workflow

Caption: Workflow for metabolic labeling and fluorescence imaging.

Materials:

• Mammalian cells of interest

• Complete cell culture medium

• Peracetylated N-azidoacetyl-D-mannosamine (Ac₄ManNAz)

• Carboxyrhodamine 110 DBCO or Alexa Fluor 488 DBCO

• Phosphate-Buffered Saline (PBS), pre-warmed to 37°C

• Live-cell imaging buffer

Procedure:

• Metabolic Incorporation of Azide:

  • Seed cells in a suitable imaging dish (e.g., glass-bottom dish) and allow them to adhere and grow to the desired confluency.

  • Prepare a stock solution of Ac₄ManNAz in DMSO.

  • Add the Ac₄ManNAz stock solution to the cell culture medium to a final concentration of 25-50 µM.

  • Incubate the cells under normal growth conditions (37°C, 5% CO₂) for 1-3 days to allow for the metabolic incorporation of the azido sugar into cell surface glycans.[9]

• Labeling with DBCO-Fluorophore:

  • Gently wash the azide-labeled cells twice with pre-warmed PBS to remove residual medium and unincorporated azido sugar.

  • Prepare a solution of the DBCO-fluorophore (CR110 DBCO or Alexa Fluor 488 DBCO) in growth media or live-cell imaging buffer at a final concentration of 10-20 µM.[8][9]

  • Add the DBCO-fluorophore solution to the cells and incubate for 1 hour at 37°C, protected from light.

• Washing and Imaging:

  • Remove the DBCO-fluorophore solution and wash the cells three times with pre-warmed PBS.

  • If high background is observed, an additional incubation in fluorophore-free media for 1-2 hours can be performed.[9]

  • The cells are now ready for live-cell imaging using fluorescence microscopy.

Protocol 2: Photostability Comparison

This protocol provides a method to compare the photostability of different fluorescently labeled cells.

Materials:

• Cells labeled with CR110 DBCO and Alexa Fluor 488 DBCO (from Protocol 1)

• Fluorescence microscope with time-lapse imaging capabilities and a 488 nm laser line

• Antifade mounting medium (for fixed cells, if desired)

Procedure:

• Sample Preparation:

  • Mount the labeled cells on the microscope stage. For live-cell imaging, ensure the cells are in a suitable imaging buffer and maintained at 37°C.

• Image Acquisition:

  • Locate a field of view with fluorescently labeled cells for each dye.

  • Acquire a time-lapse series of images under continuous illumination with the 488 nm laser.

  • Use the same laser power, exposure time, and time interval for both samples to ensure a fair comparison.

  • Set the total acquisition time to be sufficient to observe photobleaching.

• Data Analysis:

  • Measure the mean fluorescence intensity of a region of interest (ROI) for each time point.

  • Normalize the fluorescence intensity at each time point to the initial intensity (t=0).

  • Plot the normalized intensity against time for each fluorescent probe.

  • The rate of fluorescence decay indicates the relative photostability of the dye, with a slower decay representing higher photostability.

Conclusion and Recommendations

Both Carboxyrhodamine 110 DBCO and Alexa Fluor 488 DBCO are excellent choices for fluorescence imaging via copper-free click chemistry, offering bright, green fluorescence that is compatible with standard microscopy setups. The choice between the two will ultimately depend on the specific demands of your experiment.

Choose Carboxyrhodamine 110 DBCO if:

• Photostability is your primary concern. For long-term time-lapse imaging or applications requiring intense laser illumination, the potentially superior photostability of CR110 may be advantageous.[][8]

Choose Alexa Fluor 488 DBCO if:

• You are concerned about non-specific binding and background. The enhanced water solubility of Alexa Fluor 488 can lead to a lower background signal and a better signal-to-noise ratio, particularly in complex biological samples.[6]

• You are performing intracellular labeling in fixed and permeabilized cells. The hydrophilicity of Alexa Fluor 488 may reduce non-specific interactions with intracellular components.

Ultimately, for critical applications, we recommend performing a side-by-side comparison using the protocols outlined in this guide to determine the optimal probe for your specific experimental system. By carefully considering the photophysical properties and performance characteristics of each dye, researchers can confidently select the right tool to illuminate their biological questions with the highest fidelity.

References

• ResearchGate. Synthesis, separation and characterization of 5(6)-carboxy-rhodamine 110 isomers. Available from: [Link]

• Grimm, J. B., et al. (2015). A general method to improve fluorophores for live-cell and single-molecule microscopy. Nature Methods, 12(3), 244-250. Available from: [Link]

• Jena Bioscience. DBCO-PEG4-5/6-Carboxyrhodamine 110. Available from: [Link]

• ResearchGate. COMPARISON OF ALEXA 488, DR110 AND FITC CONJUGATED TO ANTIBODY FOR MICROSCOPIC ASSAYS. Available from: [Link]

• Interchim. Copper-free Click Chemistry (DBCO reagents). Available from: [Link]

• baseclick. DBCO-AF488. Available from: [Link]

• Sumner, J. P., & Kopelman, R. (2005). Alexa Fluor 488 as an iron sensing molecule and its application in PEBBLE nanosensors. Analyst, 130(4), 528-533. Available from: [Link]

• UCI Department of Chemistry. Alexa Fluor® Dyes - Simply the Best and Brightest. Available from: [Link]

• Gena, A., et al. (2021). A general highly efficient synthesis of biocompatible rhodamine dyes and probes for live-cell multicolor nanoscopy. Nature Communications, 12(1), 1-13. Available from: [Link]

• FluoroFinder. Alexa Fluor 488 Dye Profile. Available from: [Link]

• Lee, H. J., & Park, S. B. (2019). Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo. Chemical Science, 10(36), 8233-8253. Available from: [Link]

• Kim, K., et al. (2016). Bioorthogonal Copper Free Click Chemistry for Labeling and Tracking of Chondrocytes In Vivo. Bioconjugate Chemistry, 27(4), 907-916. Available from: [Link]

• Glen Research. extinction coefficients and fluorescence data. Available from: [Link]

• ImmunologicalSciences. Alexa Fluor & Fluorescent Dyes. Available from: [Link]

• Rai, S., et al. (2018). Comparison between photostability of Alexa Fluor 448 and Alexa Fluor 647 with conventional dyes FITC and APC by flow cytometry. International Journal of Laboratory Hematology, 40(3), e52-e54. Available from: [Link]

• Borgia, A., et al. (2018). Choosing the Probe for Single-Molecule Fluorescence Microscopy. Biophysical Journal, 114(2), 261-272. Available from: [Link]

• Karki, N., et al. (2020). Comparison of Chemotherapeutic Activities of Rhodamine-Based GUMBOS and NanoGUMBOS. International Journal of Molecular Sciences, 21(14), 5035. Available from: [Link]

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• 1. 5(6)-Carboxyrhodamine 110 NHS Ester, 135926-06-6 | BroadPharm [broadpharm.com]
• 2. einsteinmed.edu [einsteinmed.edu]
• 3. - 6-Carboxyrhodamine 110 - Hangzhou Handy Biotechnology Co., Ltd. [zjhandybio.com]
• 4. biotium.com [biotium.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. jenabioscience.com [jenabioscience.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. biotium.com [biotium.com]
• 10. Intracellular accumulation of rhodamine 110 in single living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Carboxyrhodamine 110 DBCO Conjugates Using Mass Spectrometry

A Technical Comparison and Methodology Guide for Bioconjugation Scientists

As a Senior Application Scientist, I frequently encounter research teams struggling to accurately determine the Degree of Labeling (DoL) for their bioconjugates. While standard UV-Vis spectroscopy offers a quick average DoL, it fundamentally fails to resolve the distribution of conjugated species (e.g., distinguishing a pure population of DoL 2 from a heterogeneous mixture of DoL 1 and 3). For researchers and drug development professionals, High-Resolution Mass Spectrometry (HRMS)—specifically Electrospray Ionization Time-of-Flight (ESI-TOF)—is the definitive gold standard for validating Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) reactions.

This guide provides an objective comparison of Carboxyrhodamine 110 (CR110) against alternative fluorophores and outlines a self-validating, causality-driven protocol for MS characterization.

Comparative Analysis: CR110 vs. Alternative Fluorophores

When designing a fluorescent bioconjugate, the choice of fluorophore dictates both the physical properties of the final molecule and the analytical approach required to validate it.1 is the non-sulfonated analog of the widely used Alexa Fluor 488[1]. Because it lacks sulfonate groups, CR110 maintains a neutral/zwitterionic profile. This prevents the severe shifts in the isoelectric point (pI) and non-specific binding issues that often plague heavily sulfonated dyes. Consequently, CR110 DBCO is exceptional for Fluorescence Correlation Spectroscopy (FCS) and intracellular tracking[2],[1].

Quantitative Comparison of DBCO-Fluorophores

Property	Carboxyrhodamine 110 (CR110) DBCO	Alexa Fluor 488 DBCO	FITC DBCO
Excitation / Emission	501 nm / 526 nm	490 nm / 525 nm	495 nm / 519 nm
Charge (Physiological pH)	Neutral / Zwitterionic (Non-sulfonated)	Highly Negative (Sulfonated)	Negative (Carboxylates)
Photostability	Excellent	Excellent	Poor (Rapid photobleaching)
pH Sensitivity	Insensitive	Insensitive	Highly Sensitive
Primary Application	FCS, Intracellular tracking	General imaging, Flow cytometry	Legacy assays, short-term imaging
Conjugate Mass Addition	~879.34 Da (Exact Mass)	~1000-1200 Da (Linker dependent)	~800-900 Da (Linker dependent)

Data supported by 3 specifications for DBCO-PEG4-5/6-Carboxyrhodamine 110[3].

Mechanistic Principles of SPAAC & MS Validation

The SPAAC reaction utilizes the immense ring strain of the dibenzocyclooctyne (DBCO) moiety to drive a spontaneous cycloaddition with an azide, forming a stable triazole linkage without cytotoxic copper catalysts[4]. Because this is an addition reaction with no leaving group, the mass shift observed in the mass spectrometer will perfectly match the mass of the DBCO reagent. For DBCO-PEG4-CR110, this exact mass addition is 879.34 Da [3].

Experimental Workflow Visualization

Experimental Workflow for SPAAC Conjugation and ESI-MS Validation.

Self-Validating Protocol for Conjugation and MS Analysis

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system. It incorporates orthogonal in-process checks to guarantee success before committing to expensive MS instrument time.

Phase 1: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

• Reagent Preparation: Dissolve DBCO-PEG4-CR110 in anhydrous DMSO to a 10 mM stock.

  • Causality: While DBCO is highly stable, maintaining anhydrous conditions prevents the degradation of any accompanying reactive groups and ensures precise molarity calculations.

• Conjugation Reaction: Mix the azide-modified protein (1-10 mg/mL in an amine-free buffer like PBS) with a 2-4 fold molar excess of the CR110-DBCO stock[4]. Ensure the final DMSO concentration remains below 20% to prevent protein denaturation. Incubate for 2-4 hours at room temperature.

• In-Process Optical Validation (Self-Validation Step): Monitor the reaction via UV-Vis spectroscopy.

  • Causality: DBCO exhibits a distinct, pronounced absorbance peak near 310 nm. As the cycloaddition proceeds and the triazole ring forms, this 310 nm peak progressively diminishes. Tracking this depletion provides a real-time kinetic confirmation of DBCO consumption[4].

Phase 2: Sample Preparation for ESI-MS (Critical Path)

Mass spectrometry of intact proteins is highly susceptible to spectral interference. The following steps are non-negotiable for high-quality data.

• Enzymatic Deglycosylation: If validating an antibody conjugate, incubate the sample with PNGase F according to the manufacturer's protocol[5].

  • Causality: Monoclonal antibodies possess heterogeneous N-linked glycans (e.g., G0F, G1F, G2F) that create a broad "envelope" of mass peaks. This natural heterogeneity completely obscures the precise ~879 Da mass shift of the CR110-DBCO. PNGase F cleaves these glycans, collapsing the spectrum into a single, highly resolved peak[5],[2].

• Desalting and Buffer Exchange: Process the deglycosylated sample through a C4 ZipTip or a size-exclusion desalting column equilibrated with 0.1% formic acid in water[5]. Elute in 0.1% formic acid in 70:30 acetonitrile/water.

  • Causality: Non-volatile salts (e.g., sodium and potassium from PBS) cause severe ion suppression in the ESI source and form +22 Da adducts that destroy spectral resolution. Exchanging the conjugate into a volatile organic buffer is mandatory[5].

Phase 3: Mass Spectrometry & Data Deconvolution

• Data Acquisition: Inject the desalted sample into an ESI-TOF MS[2]. Collect data in positive ion mode over an appropriate m/z range (e.g., 1,000–4,000 m/z for intact antibodies).

• Data Deconvolution: Use a maximum entropy deconvolution algorithm (e.g., MaxEnt1) to convert the raw m/z charge envelope into an intact, zero-charge mass spectrum[2].

• Interpretation: Calculate the exact mass shift: ΔMass = Mass(conjugate) - Mass(unconjugated). Divide the ΔMass by the exact mass of the DBCO-PEG4-CR110 addition (879.34 Da) to determine the precise integer Degree of Labeling (DoL)[3].

References

• BenchChem. "Navigating Deferoxamine-DBCO Conjugation: A Comparative Guide to Validation Techniques." 5

• ResearchGate. "Site-Specific DBCO Modification of DEC205 Antibody for Polymer Conjugation."2

• AAT Bioquest. "DBCO–Azide Conjugation." 4

• MedChemExpress. "Fluor-488 | MedChemExpress (MCE) Life Science Reagents." 1

• Jena Bioscience. "DBCO-PEG 4 -5/6-Carboxyrhodamine 110." 3

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. DBCO-PEG4-5/6-Carboxyrhodamine 110, DBCO-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Carboxyrhodamine 110 DBCO vs sulfo-Cyanine3 DBCO in multiplex assays

Strategic Fluorophore Selection in Multiplex Assays: Carboxyrhodamine 110 DBCO vs. sulfo-Cyanine3 DBCO

Executive Summary

In the era of high-dimensional spatial biology, flow cytometry, and biologics development, multiplexed fluorescence assays demand rigorous probe selection. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) has revolutionized bioorthogonal labeling by eliminating cytotoxic copper catalysts, allowing for seamless live-cell and in vivo conjugation[1]. For drug development professionals engineering antibody-drug conjugates (ADCs) or conducting complex spatial profiling, selecting the correct DBCO-fluorophore is critical to preventing false-positive artifacts. This guide provides an in-depth comparative analysis of two premier SPAAC reagents—Carboxyrhodamine 110 DBCO and sulfo-Cyanine3 DBCO—detailing their photophysical causality, optimal use cases, and self-validating experimental workflows.

Mechanistic Foundations of Dye Performance

While both dyes utilize the dibenzocyclooctyne (DBCO) moiety to rapidly form stable triazoles with azide-tagged biomolecules under physiological conditions[1], their core fluorophore structures dictate drastically different experimental behaviors.

Carboxyrhodamine 110 DBCO (CR110 DBCO): CR110 is a non-sulfonated rhodamine derivative, spectrally analogous to Alexa Fluor® 488[2]. It is exceptionally photostable and maintains a constant fluorescence output across a broad physiological pH range (pH 4–9)[3]. However, its lipophilic nature drives high non-specific binding to intracellular lipid membranes. Consequently, CR110 DBCO is contraindicated for staining intracellular components in fixed and permeabilized cells due to severe background noise[2]. It excels primarily in extracellular surface labeling or in vitro bioconjugation of purified proteins.

sulfo-Cyanine3 DBCO (sulfo-Cy3 DBCO): Conversely, sulfo-Cy3 is engineered with sulfonate groups that impart a strong negative charge and exceptional aqueous solubility[4]. This hydrophilicity prevents the dye from aggregating or non-specifically partitioning into hydrophobic cellular domains. As a result, sulfo-Cy3 DBCO delivers a superior signal-to-noise ratio in complex intracellular environments and live-cell imaging[4]. Its massive extinction coefficient (~162,000 M⁻¹cm⁻¹) ensures brilliant emission in the orange/red spectrum[5].

Quantitative Comparison and Multiplex Integration

To effectively build a multiplex panel, researchers must balance spectral properties with the chemical microenvironment of the target.

Property	Carboxyrhodamine 110 DBCO	sulfo-Cyanine3 DBCO
Excitation / Emission (nm)	501 / 523 (Green Channel)	548 / 563 (Orange/Red Channel)
Extinction Coefficient (M⁻¹cm⁻¹)	74,000	162,000
Solubility	Requires DMSO/DMF co-solvent	Highly water-soluble (No organic solvent needed)
Structural Modifiers	Non-sulfonated (Lipophilic)	Poly-sulfonated (Hydrophilic)
Primary Multiplex Laser Line	488 nm	532 nm or 561 nm
Optimal Application	Cell-surface receptors, purified biomolecules	Intracellular targets, live-cell imaging
Background Risk	High in permeabilized cells	Low in all aqueous physiological environments

Data synthesized from authoritative chemical specifications[2][4][5].

Causality in Multiplex Panel Design: When designing a multiplex assay, spectral overlap and chemical cross-reactivity must be minimized. CR110 and sulfo-Cy3 can be co-detected in the same panel without complex compensation, as their emission peaks (523 nm vs. 563 nm) align perfectly with standard FITC and TRITC filter sets. However, because both dyes utilize DBCO, they will compete for the same azide-tagged targets if introduced simultaneously. To multiplex them, researchers must employ spatial separation (e.g., distinct bead populations), sequential labeling with intermediate quenching, or pair one DBCO dye with a completely orthogonal click chemistry (e.g., Tetrazine/TCO for Inverse Electron-Demand Diels-Alder)[6].

Self-Validating Experimental Protocol: SPAAC Labeling

To ensure trustworthiness, this protocol incorporates a "No-Azide" negative control. This self-validating step is critical to distinguish true SPAAC-mediated covalent ligation from non-specific hydrophobic dye absorption.

Materials:

• Azide-functionalized cells (e.g., via metabolic incorporation of azido-sugars or unnatural amino acids)[6].

• Control cells (vehicle-treated, no azide).

• DBCO Dye Working Solution: 10–50 µM CR110 DBCO or sulfo-Cy3 DBCO in DPBS. (Note: Prepare CR110 from a DMSO stock; sulfo-Cy3 can be dissolved directly in aqueous buffer).

Step-by-Step Methodology:

• Preparation: Wash azide-tagged and control cells three times with ice-cold DPBS to remove any free reactive metabolites.

• Labeling: Resuspend cells in the DBCO Dye Working Solution. Causality Check: For CR110, keep the final DMSO concentration <1% to prevent membrane toxicity and artifactual permeabilization.

• Incubation: Incubate at room temperature or 37°C for 30–60 minutes in the dark. SPAAC kinetics are rapid, but sterically hindered targets may require the full hour to reach saturation[1].

• Stringent Washing: Wash cells 3–5 times with DPBS containing 1% BSA. Causality Check: BSA acts as a hydrophobic sink, aggressively stripping away unreacted lipophilic CR110 DBCO that may be trapped in the lipid bilayer.

• Validation & Acquisition: Analyze via flow cytometry or fluorescence microscopy.

  • Self-Validation Check: The No-Azide control must exhibit baseline fluorescence. If the CR110 No-Azide control shows high signal, the washing stringency must be increased, or the dye should be swapped to the hydrophilic sulfo-Cy3 DBCO.

Workflow Visualization

Decision matrix for SPAAC fluorophore selection based on target localization and spectral needs.

References

• Carboxyrhodamine 110 DBCO | Vector Labs - vectorlabs.com - 2

• Multiplex Detection of Functional G Protein-Coupled Receptors Harboring Site-Specifically Modified Unnatural Amino Acids - nih.gov - 6

• Copper-Free Click Chemistry (SPAAC) | Vector Labs - vectorlabs.com - 1

• sulfo-Cyanine3 DBCO | Luna Nanotech Canada - lunanano.ca -5

• 磺化Cy3-DBCO [ Sulfo-Cyanine3 DBCO ] - Duofluor - duofluor.com - 4

• Technical Tip Produits liés - Interchim - interchim.fr - 3

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. interchim.fr [interchim.fr]
• 4. 磺化Cy3-DBCO / Sulfo-Cy3 DBCO / 1782950-79-1 | 多荧生物_Duofluor [duofluor.com]
• 5. lunanano.ca [lunanano.ca]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Evaluating click chemistry efficiency of Carboxyrhodamine 110 DBCO vs BCN

An objective evaluation of click chemistry linkers is paramount for researchers engineering bioconjugates, developing antibody-drug conjugates (ADCs), or performing live-cell imaging. When functionalizing biomolecules with Carboxyrhodamine 110 (CR110) —a highly photostable, bright green fluorescent dye (Ex/Em ~500/520 nm) that outperforms traditional fluorescein—the choice of cyclooctyne handle dictates the efficiency, specificity, and background noise of the reaction.

In the realm of Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), DBCO (Dibenzocyclooctyne) and BCN (Bicyclo[6.1.0]nonyne) are the premier copper-free click chemistry handles[1]. While both enable bioorthogonal labeling without cytotoxic copper catalysts[2], their distinct thermodynamic and steric properties require a strategic selection process based on the target environment.

Mechanistic Divergence: Kinetics vs. Sterics

The fundamental difference between DBCO and BCN lies in their ring strain and electronic properties, which directly govern their reaction causality.

DBCO (Dibenzocyclooctyne): DBCO incorporates two fused benzene rings adjacent to the cyclooctyne. This structural rigidity imparts exceptional ring strain, lowering the activation energy required for the[3+2] cycloaddition[2]. Consequently, DBCO exhibits superior reaction kinetics with aliphatic azides[3]. However, this same structural feature makes DBCO highly hydrophobic and sterically bulky, which can drive non-specific hydrophobic binding in lipid-rich environments or induce aggregation in heavily labeled proteins.

BCN (Bicyclo[6.1.0]nonyne): BCN utilizes a fused cyclopropyl ring to generate strain. It is significantly smaller and more hydrophilic than DBCO, making it ideal for maintaining the solubility of the final bioconjugate. While BCN reacts slower with aliphatic azides, Density Functional Theory (DFT) calculations reveal that it reacts via an inverse-electron demand (IED) mechanism, allowing it to react up to 6 times faster than DBCO when paired with aromatic azides (e.g., phenyl azide)[4].

Caption: Competing SPAAC and thiol-yne reaction pathways affecting background.

Quantitative Performance Matrix

To facilitate objective decision-making, the following table synthesizes the physicochemical and kinetic data for CR110-DBCO and CR110-BCN[3][4].

Parameter	Carboxyrhodamine 110-DBCO	Carboxyrhodamine 110-BCN
Reaction Kinetics (Aliphatic Azides)	Fast ( k2​≈0.24−1.0 M−1s−1 )	Moderate ( k2​≈0.06−0.15 M−1s−1 )
Reaction Kinetics (Aromatic Azides)	Slow ( k2​≈0.033 M−1s−1 )	Fast ( k2​≈0.2 M−1s−1 )
Hydrophobicity / Lipophilicity	High (Driven by dibenzo rings)	Low (Aliphatic structure)
Steric Footprint	Bulky	Compact
Thiol Cross-Reactivity	Moderate (Prone to thiol-yne addition)	Low to Moderate
Primary Application Strength	Rapid in vitro labeling, dilute samples	In vivo imaging, complex lysates

Off-Target Reactivity: The Thiol Dilemma

A critical factor in evaluating these linkers is their background reactivity. While SPAAC is highly bioorthogonal, cyclooctynes are electrophilic and can undergo thiol-yne nucleophilic addition with endogenous cysteines[5].

Because DBCO is highly hydrophobic, it tends to partition into hydrophobic pockets of proteins, artificially increasing its local concentration near buried cysteines and exacerbating off-target labeling. BCN also exhibits non-negligible cross-reactivity with thiols[6], but its hydrophilic nature prevents it from sequestering into hydrophobic domains, generally resulting in a cleaner signal-to-noise ratio in complex biological mixtures like cell lysates or in vivo models.

Self-Validating Experimental Protocol: CR110 Conjugation

To ensure scientific integrity, a bioconjugation protocol must validate its own success and actively rule out false positives (such as non-specific binding or thiol cross-reactivity). The following self-validating workflow is designed for labeling an azide-tagged protein with CR110.

Phase 1: Preparation & Control Setup

• Action: Prepare the azide-tagged protein (Target) and a wild-type, non-azide protein (Negative Control) at equimolar concentrations (e.g., 20 µM) in a thiol-free, amine-free buffer (e.g., PBS, pH 7.4).

• Causality: The negative control is an absolute requirement. It quantifies the baseline of non-specific hydrophobic binding and thiol-yne cross-reactivity. Without it, background fluorescence cannot be mathematically distinguished from successful SPAAC.

Phase 2: SPAAC Reaction

• Action: Add CR110-DBCO or CR110-BCN at a 5x molar excess (100 µM). For DBCO, incubate for 1-2 hours at room temperature. For BCN, incubate for 2-4 hours.

• Causality: DBCO's higher ring strain drives faster kinetics, requiring less incubation time[7]. Limiting the dye to a 5x excess prevents the hydrophobic DBCO from inducing protein precipitation.

Phase 3: Quenching (Validation Step)

• Action: Add 10 mM β -mercaptoethanol ( β ME) to the reaction mixture for 15 minutes prior to purification.

• Causality: Quenching serves a dual purpose. β ME actively reacts with unconsumed cyclooctynes via thiol-yne addition, neutralizing them and preventing them from reacting with cellular thiols during downstream analysis[6].

Phase 4: Purification & Spectrophotometric Validation

• Action: Remove free dye using size-exclusion chromatography (SEC) or spin desalting columns. Measure absorbance at 280 nm (protein) and 500 nm (CR110).

• Causality: Calculate the Degree of Labeling (DOL) for both the Target and Negative Control. A validated, bioorthogonal system will yield a DOL of ~1.0–2.0 for the target and <0.05 for the control.

Caption: Workflow for SPAAC-mediated protein labeling using CR110-DBCO/BCN.

Selection Guide: Which Linker to Choose?

• Choose Carboxyrhodamine 110-DBCO when:

  • You are working with highly dilute in vitro samples where rapid reaction kinetics are the absolute priority.

  • Your target utilizes an aliphatic azide (e.g., azidohomoalanine or benzyl azide).

  • The target protein is highly hydrophilic and can tolerate the addition of a hydrophobic payload without precipitating.

• Choose Carboxyrhodamine 110-BCN when:

  • You are performing in vivo imaging or labeling in complex, unpurified cell lysates where minimizing thiol-driven background noise is critical.

  • Your target utilizes an aromatic azide (e.g., phenyl azide), which pairs synergistically with BCN's electronic structure.

  • You are labeling a delicate or already-hydrophobic protein (like a monoclonal antibody) where the bulky, lipophilic nature of DBCO might trigger aggregation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What is Click Chemistry? | BroadPharm [broadpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Validating azide-alkyne cycloaddition with Carboxyrhodamine 110 DBCO via HPLC

Validating Azide-Alkyne Cycloaddition with Carboxyrhodamine 110 DBCO: A High-Performance Liquid Chromatography (HPLC) Guide

For drug development professionals and molecular biologists, the precise and efficient labeling of biomolecules is paramount for developing targeted therapeutics, antibody-drug conjugates (ADCs), and diagnostic assays. While the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has long served as the gold standard for bioconjugation, the inherent cytotoxicity and oxidative potential of copper catalysts severely limit their utility in sensitive biological systems[1].

Strain-promoted azide-alkyne cycloaddition (SPAAC) overcomes these limitations by utilizing the ring strain of cyclooctynes, such as dibenzocyclooctyne (DBCO), to drive the reaction without a catalyst[1]. When coupled with a high-performance fluorophore like Carboxyrhodamine 110, researchers can achieve robust, bioorthogonal labeling. This guide provides an in-depth, data-driven framework for executing and validating SPAAC bioconjugation using Carboxyrhodamine 110 DBCO via HPLC.

Mechanistic Causality: Why Carboxyrhodamine 110 DBCO?

The selection of a bioconjugation reagent is a balancing act between reaction kinetics, biocompatibility, and analytical detection sensitivity.

• The DBCO Advantage (Kinetics & Biocompatibility): DBCO reacts exclusively with azide-tagged molecules to form a stable triazole linkage[2]. The thermodynamic driving force is the release of ring strain from the cyclooctyne. Because it requires no copper, SPAAC prevents the oxidation of sensitive amino acid residues on proteins, which can otherwise trigger immunogenic responses in ADCs[2].

• The Fluorophore Advantage (Signal-to-Noise): Carboxyrhodamine 110 is a non-sulfonated, highly photostable green-fluorescent probe with an excitation/emission maximum of 501/523 nm[3]. With a high extinction coefficient of 74,000 M⁻¹cm⁻¹, it serves as an ideal, highly sensitive alternative to Alexa Fluor 488 for tracking reaction kinetics via UV-Vis or fluorescence detectors[3].

Workflow of SPAAC bioconjugation using Carboxyrhodamine 110 DBCO and HPLC validation.

Comparative Analysis: SPAAC vs. CuAAC

To objectively evaluate Carboxyrhodamine 110 DBCO, we must compare it against its copper-catalyzed counterpart, Carboxyrhodamine 110 Alkyne. The following table synthesizes the quantitative and qualitative differences between the two methodologies[1].

Performance Feature	Carboxyrhodamine 110 DBCO (SPAAC)	Carboxyrhodamine 110 Alkyne (CuAAC)
Activation Mechanism	Catalyst-free ring strain release	Copper(I)-catalyzed [3+2] cycloaddition
Second-Order Rate Constant	~0.1 - 1.0 M⁻¹s⁻¹	10 - 100 M⁻¹s⁻¹
Typical Reaction Time	2 - 12 hours	1 - 4 hours
Biocompatibility	Excellent (No oxidative damage)	Limited (Copper-induced toxicity/oxidation)
Regioselectivity	Mixture of regioisomers	Highly regioselective (1,4-disubstituted)
Extinction Coefficient	74,000 M⁻¹cm⁻¹	74,000 M⁻¹cm⁻¹
Primary Application	In vivo tracking, sensitive proteins/ADCs	In vitro labeling, robust peptides/polymers

Self-Validating Experimental Protocol: HPLC Kinetic Tracking

Reverse-Phase HPLC (RP-HPLC) is the gold standard for validating bioconjugation because it separates molecules based on hydrophobicity, easily distinguishing the highly hydrophobic unreacted DBCO dye from the more hydrophilic biomolecule conjugate[4].

To ensure scientific integrity, this protocol is designed as a self-validating system. By running specific control injections before the reaction mixture, researchers establish an unambiguous baseline that proves causality when new peaks emerge.

Materials Required:

• Azide-modified peptide/protein (1 mg/mL in PBS, pH 7.4)

• Carboxyrhodamine 110 DBCO (10 mM stock in anhydrous DMSO)[3]

• HPLC system equipped with a Diode Array Detector (DAD) or Fluorescence Detector (FLD)

• C18 Analytical Column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

Step-by-Step Methodology:

• Establish Baselines (The Controls):

  • Control 1 (Buffer Blank): Inject 10 µL of PBS/DMSO mixture. Validates that no ghost peaks are present in the solvent.

  • Control 2 (Azide-Biomolecule Only): Inject 10 µL of the azide-tagged biomolecule. Record the retention time (RT) at 214 nm (peptide bond absorbance). Note that it will have zero absorbance at 501 nm.

  • Control 3 (Dye Only): Inject 10 µL of Carboxyrhodamine 110 DBCO (diluted to 100 µM). Record the RT at 501 nm. DBCO is highly hydrophobic, so it will elute late in the gradient.

• Initiate the SPAAC Reaction:

  • To 100 µL of the azide-modified biomolecule, add 2-4 molar equivalents of Carboxyrhodamine 110 DBCO.

  • Field Insight: Crucially, ensure all buffers are completely free of sodium azide, as this common preservative will outcompete the target biomolecule and irreversibly quench the DBCO groups[5].

  • Ensure the final DMSO concentration remains below 10% to prevent biomolecule denaturation.

  • Incubate the mixture at room temperature (or 37°C for faster kinetics) protected from light.

• Time-Course HPLC Sampling:

  • At t = 30, 60, 120, and 240 minutes, extract a 10 µL aliquot from the reaction mixture.

  • Inject the aliquot immediately into the HPLC to capture a real-time snapshot of the kinetics.

• Gradient Elution:

  • Run a linear gradient from 5% to 95% Mobile Phase B over 20 minutes at a flow rate of 1.0 mL/min.

  • Monitor dual wavelengths: 214 nm (total protein/peptide) and 501 nm (Carboxyrhodamine 110 specific).

Data Interpretation & Logical Relationships

The validation of the cycloaddition relies on the inverse relationship between the consumption of the starting materials and the emergence of the product.

Kinetic tracking of the SPAAC reaction via HPLC peak area integration over time.

When analyzing the 501 nm chromatogram:

• The Reactant Peak: The peak corresponding to the unreacted Carboxyrhodamine 110 DBCO (established in Control 3) will steadily decrease in area.

• The Product Peak: A new peak will emerge at an intermediate retention time. Because the triazole conjugate is generally less hydrophobic than the free DBCO dye but more hydrophobic than the native biomolecule, it elutes predictably between the two.

• Quantification: The reaction yield at any given time point is calculated by integrating the area under the curve (AUC) for the product peak relative to the total AUC (product + unreacted dye) at 501 nm. Once the product peak area plateaus and the DBCO peak ceases to decrease, the reaction has reached completion.

Conclusion

Validating bioconjugation is as critical as the reaction itself. While CuAAC offers faster kinetics, the SPAAC methodology utilizing Carboxyrhodamine 110 DBCO provides an elegant, non-toxic alternative that preserves the functional integrity of sensitive biomolecules[1]. By employing a self-validating HPLC protocol, researchers can objectively quantify reaction kinetics, ensure batch-to-batch reproducibility, and confidently advance their bioconjugates into downstream functional assays.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Optimizing Intracellular Bioorthogonal Labeling: Carboxyrhodamine 110 DBCO vs. TAMRA DBCO

As an application scientist, I frequently consult with researchers who are frustrated by high background fluorescence when attempting intracellular strain-promoted alkyne-azide cycloaddition (SPAAC). While SPAAC (copper-free click chemistry) has revolutionized live-cell and fixed-cell imaging, transitioning from cell-surface labeling to intracellular targets introduces severe signal-to-noise challenges.

This guide provides an objective, data-driven comparison of two classic SPAAC probes—Carboxyrhodamine 110 DBCO (CR110 DBCO) and TAMRA DBCO —and details the mechanistic causality and self-validating protocols required to successfully deploy them for intracellular targets.

Photophysical Profiling & Quantitative Comparison

Selecting between CR110 and TAMRA depends primarily on your multiplexing requirements and available laser lines. CR110 is a non-sulfonated, green-fluorescent alternative to Alexa Fluor 488, prized for its exceptional photostability and pH insensitivity[1]. TAMRA is a widely established orange/red fluorophore that provides excellent brightness, though it can be slightly more prone to self-quenching at high local concentrations[1][2].

Table 1: Quantitative Comparison of DBCO-Fluorophores

Property	Carboxyrhodamine 110 DBCO	TAMRA DBCO
Excitation Max (nm)	501 nm[1]	545 nm[2]
Emission Max (nm)	525 nm[1]	565 nm[2]
Extinction Coefficient	74,000 M⁻¹cm⁻¹[1]	92,000 M⁻¹cm⁻¹[2]
Fluorescence Color	Green	Orange/Red
Photostability	Excellent[1]	Good[1]
pH Sensitivity	Insensitive (pH 4–9)[1]	Insensitive
Intracellular Background	High (Requires protocol optimization)[3]	High (Requires protocol optimization)[4]

The Mechanistic Challenge: Why DBCO Fails Intracellularly

Manufacturers explicitly warn that standard CR110 DBCO and TAMRA DBCO reagents are "not suitable for staining intracellular components of fixed and permeabilized cells due to high backgrounds"[3][4]. To achieve successful labeling, we must understand the causality behind this background:

• Off-Target Thiol Reactivity: While SPAAC is designed to be bioorthogonal, the highly strained dibenzocyclooctyne (DBCO) ring is susceptible to nucleophilic attack. In the protein-dense intracellular environment, DBCO undergoes Michael addition with "alkynophiles"—specifically, the sulfhydryl (-SH) groups of peptidylcysteines[5]. This leads to massive azide-independent covalent labeling.

• Hydrophobic Partitioning: Both CR110 and TAMRA possess planar, aromatic structures. When fused directly to the lipophilic DBCO moiety without a hydrophilic spacer, the resulting probe non-specifically partitions into lipid membranes and hydrophobic protein pockets.

The Solution: To rescue intracellular performance, two modifications are mandatory. First, utilize PEGylated derivatives (e.g., DBCO-PEG4-CR110 or DBCO-PEG4-TAMRA) to increase aqueous solubility and reduce hydrophobic partitioning[2]. Second, implement a rigorous thiol-blocking step prior to introducing the DBCO probe[2][5].

Experimental Workflow

Workflow for intracellular SPAAC labeling highlighting the critical thiol-blocking step.

Self-Validating Protocol for Intracellular SPAAC

To ensure scientific integrity, this protocol is designed as a self-validating system . It includes built-in controls to empirically prove that the observed fluorescence is driven by the bioorthogonal azide-alkyne reaction, rather than off-target thiol reactivity or hydrophobic trapping.

Materials Required

• DBCO-PEG4-CR110 or DBCO-PEG4-TAMRA

• Iodoacetamide (IAA)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS

Step-by-Step Methodology

Step 1: Metabolic Labeling & Control Setup

• Experimental Group: Incubate cells with your azide-modified metabolite (e.g., Ac4ManNAz) for 24–48 hours at 37°C.

• Control A (Biological Negative): Incubate a parallel culture with the vehicle only. Causality: This establishes the baseline for non-specific hydrophobic binding and incomplete thiol blocking.

• Control B (Chemical Negative): Incubate cells with the azide metabolite, but flag these wells to skip Step 3. Causality: This validates the efficacy of the thiol-blocking step.

Step 2: Fixation & Permeabilization

• Wash cells 3× with pre-warmed PBS to remove extracellular metabolites.

• Fix cells with 4% PFA for 15 minutes at room temperature (RT).

• Wash 3× with PBS.

• Permeabilize with 0.1% Triton X-100 for 10 minutes at RT to expose intracellular targets.

Step 3: Thiol Blocking (Critical Step)

• Prepare a fresh 15 mM solution of Iodoacetamide (IAA) in PBS[2].

• Incubate the Experimental Group and Control A with the IAA solution for 30 minutes at RT in the dark. (Note: Omit this step for Control B).

• Causality: IAA irreversibly alkylates free sulfhydryl groups on intracellular cysteines, preventing the DBCO moiety from undergoing off-target Michael addition[2][5].

• Wash extensively (3× 5 minutes) with PBS to remove unreacted IAA.

Step 4: SPAAC Labeling

• Dilute DBCO-PEG4-CR110 or DBCO-PEG4-TAMRA to a final concentration of 5–10 µM in 1% BSA/PBS[2].

• Incubate all groups (Experimental, Control A, Control B) with the dye solution for 30–60 minutes at RT in the dark[2].

Step 5: Stringent Washing & Imaging

• Wash cells 4× 5 minutes with PBS containing 0.05% Tween-20. Causality: The mild detergent disrupts weak hydrophobic interactions between the planar dye molecules and lipid membranes.

• Image using a 488 nm laser (for CR110) or a 561 nm laser (for TAMRA).

Data Interpretation

A successful, high-fidelity intracellular labeling experiment will yield bright, localized signal in the Experimental Group . Control A should exhibit near-zero fluorescence, confirming that the dye is not hydrophobically trapped. Control B will likely exhibit high, diffuse pan-cellular fluorescence, visually validating the necessity of the IAA thiol-blocking step.

References[4] Title: TAMRA DBCO | Source: Vector Labs | URL:https://vectorlabs.com/products/tamra-dbco[3] Title: Carboxyrhodamine 110 DBCO | Source: Vector Labs | URL:https://vectorlabs.com/products/carboxyrhodamine-110-dbco[2] Title: DBCO-PEG4-TAMRA Protocol | Source: iGEM | URL:https://parts.igem.org/wiki/images/1/1a/DBCO-PEG4-TAMRA.pdf[1] Title: A Comparative Guide to Alternatives for Carboxyrhodamine 110-PEG4-alkyne in Live-Cell Imaging | Source: BenchChem | URL:https://www.benchchem.com/guides/carboxyrhodamine-110-peg4-alkyne-alternatives[5] Title: Key role of cycloalkyne nature in alkyne-dye reagents for enhanced specificity of intracellular imaging by bioorthogonal bioconjugation | Source: Organic & Biomolecular Chemistry (RSC Publishing) | URL:https://pubs.rsc.org/en/content/articlelanding/2024/ob/d4ob01032a

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. static.igem.org [static.igem.org]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Key role of cycloalkyne nature in alkyne-dye reagents for enhanced specificity of intracellular imaging by bioorthogonal bioconjugation - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01032A [pubs.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Carboxyrhodamine 110 DBCO

As a Senior Application Scientist, I have designed this comprehensive operational and safety guide to provide you with the critical logistical, procedural, and safety frameworks required for handling Carboxyrhodamine 110 DBCO .

This guide moves beyond standard safety data sheets by explaining the causality behind each safety protocol and providing a self-validating experimental workflow for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Chemical Profile & Quantitative Data

Carboxyrhodamine 110 DBCO is a highly photostable, non-sulfonated green-fluorescent probe utilized for copper-free click chemistry[1]. While the dye itself is not inherently highly toxic, its operational hazard profile is dictated by the organic solvents required for its reconstitution.

Table 1: Quantitative Chemical & Photophysical Properties

Property	Value	Operational Implication
Molecular Weight	880.96 g/mol [1]	Large molecule; non-volatile, posing zero inhalation risk in solid form.
Excitation / Emission	501 nm / 523 nm[1]	Compatible with standard 488 nm laser lines (FITC/Alexa Fluor 488 channels).
Extinction Coefficient	74,000 L·mol⁻¹·cm⁻¹[1]	High brightness; allows for low micromolar labeling concentrations.
Solubility	DMSO, DMF[1]	Requires polar aprotic solvents, dictating strict skin-protection protocols.
Storage Conditions	-20°C, Desiccated, Dark[1]	Moisture-sensitive; condensation will degrade the DBCO moiety over time.

Causality-Driven PPE Requirements

The primary hazard when handling Carboxyrhodamine 110 DBCO does not stem from the fluorophore, but from the vehicle solvents (DMSO or DMF) used to dissolve it. DMSO is a potent penetration enhancer. If a DMSO solution containing this dye contacts your skin, the solvent will rapidly transport the fluorescent dye—and potentially any conjugated bioactive azides—directly across the dermal barrier and into systemic circulation.

To mitigate this specific vector of exposure, the following Personal Protective Equipment (PPE) is mandatory[2]:

• Hand Protection (Double-Gloving): Wear a standard Nitrile inner glove for dexterity, and a Butyl rubber or heavy-duty Nitrile outer glove. Causality: Standard thin nitrile degrades rapidly upon prolonged exposure to DMF/DMSO. Double-gloving ensures that if the outer layer is breached, the inner layer provides a critical window to remove the gloves before dermal absorption occurs.

• Eye/Face Protection: Wear tight-sealing chemical safety goggles [2]. Causality: Standard safety glasses leave gaps. Splashes of DMSO/DMF can cause severe ocular irritation and utilize capillary action to spread across the ocular mucosa.

• Body Protection: A standard, fully buttoned laboratory coat. If handling volumes of DMF >50 mL, a flame-retardant lab coat is required due to DMF's flammability.

• Respiratory Protection: Handling the solid powder requires no respiratory PPE[2]. However, reconstitution in DMF must be performed inside a certified Chemical Fume Hood to prevent inhalation of hepatotoxic solvent vapors.

Operational Plan: Handling & Reconstitution

• Thermal Equilibration: Remove the vial from -20°C storage and let it sit in a desiccator at room temperature for 30 minutes before opening. Causality: Opening a cold vial introduces ambient humidity. Water molecules will hydrolyze the DBCO alkyne ring over time, destroying its reactivity.

• Stock Preparation: Dissolve the solid in anhydrous, amine-free DMSO or DMF to create a 10 mM stock solution.

• Aliquotting: Divide the stock into single-use aliquots (e.g., 5–10 µL) in opaque microcentrifuge tubes. Store at -20°C. Causality: Repeated freeze-thaw cycles in the presence of trace moisture will quench the DBCO group.

Experimental Protocol: SPAAC Conjugation & Validation

This protocol describes the labeling of an azide-tagged protein. It is designed as a self-validating system : the workflow includes an internal control step to definitively prove both conjugation success and purification stringency.

Step-by-Step Methodology

Step 1: Reaction Setup

• Prepare your azide-tagged biomolecule in a primary amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 1–5 mg/mL.

• Add the Carboxyrhodamine 110 DBCO stock solution to the protein at a 2-to-10 molar excess .

• Causality: A molar excess drives the bimolecular SPAAC kinetics to completion within 2 hours, preventing the need for overnight incubations that could degrade sensitive proteins.

Step 2: Incubation

• Incubate the mixture at room temperature for 2 hours, protected from light.

Step 3: Purification (Desalting)

• Equilibrate a PD-10 or Zeba spin desalting column with PBS.

• Pass the reaction mixture through the column to separate the high-molecular-weight protein conjugate from the unreacted low-molecular-weight dye[3].

Step 4: Self-Validation (In-Gel Fluorescence)

• Run the purified conjugate on a 4–15% SDS-PAGE gel[4].

• Critical Step: Before applying Coomassie stain, image the gel using a fluorescence scanner (Excitation ~500 nm / Emission ~525 nm)[3].

• Validation Logic: A fluorescent band at the protein's molecular weight definitively confirms covalent attachment. The absence of a fluorescent band at the dye front (bottom of the gel) validates that your purification step successfully removed all unreacted dye. If you stain with Coomassie first, the blue dye will quench the rhodamine fluorescence, resulting in a false negative.

Workflow Visualization

Workflow for SPAAC conjugation and self-validation of Carboxyrhodamine 110 DBCO.

Spill Management & Disposal Plan

Because the dye is environmentally persistent and dissolved in regulated solvents, precise disposal is required[2].

• Small Spills (<50 mL): Do not use water, as it will spread the DMSO/DMF. Absorb the spill with an inert, non-combustible material (e.g., vermiculite or sand). Use mechanical means (a dedicated lab scoop) to place the absorbed material into a hazardous waste container[2]. Clean the residual area with 70% ethanol.

• Waste Segregation:

  • Aqueous Waste: Post-purification buffer containing unreacted dye must be collected in a designated Non-Halogenated Organic Waste container.

  • Solid Waste: Empty vials, contaminated pipette tips, and desalting columns must be disposed of in solid biohazardous/chemical waste bins designated for commercial incineration[2]. Do not dispose of down the sink, as the dye is not degradable in standard wastewater treatment plants[2].

References

• Safety Data Sheet - Carboxyrhodamine 110 DBCO Source: Vector Laboratories / AWS URL
• Carboxyrhodamine 110 DBCO Product Specifications Source: Vector Laboratories URL
• DBCO-PEG4-5/6-Carboxyrhodamine 110 Datasheet Source: Jena Bioscience URL
• Source: National Institutes of Health (PMC)
• Source: American Chemical Society (ACS)

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]